Ethyl 2-amino-3-(pyridin-3-YL)propanoate

• CAS: 66423-60-7

Core Science & Biosynthesis

Ethyl 2-amino-3-(pyridin-3-yl)propanoate: Structural Profiling, Synthesis, and Applications in Peptide Engineering

Executive Summary

Ethyl 2-amino-3-(pyridin-3-yl)propanoate is a highly versatile, non-proteinogenic amino acid derivative that has become indispensable in modern medicinal chemistry and peptide drug development[1]. Featuring a pyridine ring attached to an alanine ethyl ester backbone, this compound serves as a critical building block for synthesizing complex peptidomimetics. By replacing native aromatic amino acids (like phenylalanine or tyrosine) with 3-pyridylalanine (3-Pal) derivatives, researchers can drastically alter the pharmacokinetic profiles of drug candidates—specifically enhancing aqueous solubility, metabolic stability, and receptor affinity[2]. This technical guide provides an in-depth analysis of its molecular architecture, synthetic methodologies, and applications in structural optimization.

Molecular Architecture and Physicochemical Profiling

The intrinsic value of Ethyl 2-amino-3-(pyridin-3-yl)propanoate lies in its tripartite molecular architecture, which provides chemists with a versatile tool to introduce specific chemical properties into nascent drug candidates[1]:

• The Pyridine Ring: Unlike the highly lipophilic phenyl ring of phenylalanine, the pyridine ring contains a basic nitrogen atom (pKa ~5.5). This heteroatom introduces a hydrogen-bond acceptor into the side chain, which significantly increases hydrophilicity and allows for potential metal coordination or unique electrostatic interactions within target receptor pockets[3].

• The Alanine Backbone: Ensures seamless integration into existing peptide sequences during solid-phase peptide synthesis (SPPS) once the ester is hydrolyzed and the amine is appropriately protected (e.g., with a Boc or Fmoc group)[4].

• The Ethyl Ester Moiety: In its esterified form, the carboxyl group is protected. This prevents unwanted side reactions during the functionalization of the amine. Furthermore, esterification increases the overall lipophilicity of the monomer, making it an excellent prodrug candidate for enhanced cellular membrane permeability before undergoing intracellular enzymatic hydrolysis[5].

Quantitative Physicochemical Data

The following table summarizes the key physicochemical properties of the ethyl ester compared to its parent acid, 3-(3-Pyridyl)alanine, utilizing computed data from the6[6][7].

Property	Ethyl 2-amino-3-(pyridin-3-yl)propanoate	3-(3-Pyridyl)alanine (Parent Acid)
Molecular Formula	C10H14N2O2	C8H10N2O2
Molecular Weight	194.23 g/mol	166.18 g/mol
Topological Polar Surface Area (TPSA)	~55.0 Ų	76.2 Ų
Hydrogen Bond Donors	1	2
Hydrogen Bond Acceptors	3	3
Computed LogP	~0.8 to 1.2	-2.5

Synthetic Methodologies and Protocols

The synthesis of heteroaromatic amino acids often relies on classical malonic ester synthesis or modern photoredox catalysis[2][5]. The classical acetamidomalonate condensation remains a highly reliable, scalable method for producing the racemic mixture, which can subsequently be resolved into enantiomerically pure L- or D- forms[8][9].

Synthetic workflow for Ethyl 2-amino-3-(pyridin-3-yl)propanoate via acetamidomalonate condensation.

Step-by-Step Protocol: Acetamidomalonate Condensation & Esterification

Objective: Synthesize the racemic ethyl ester building block with built-in validation checkpoints.

• Enolate Formation & Alkylation:

  • Action: Dissolve 1.0 equivalent of diethyl acetamidomalonate in anhydrous ethanol. Add 1.1 equivalents of sodium ethoxide.

  • Causality: Sodium ethoxide is a strong base that deprotonates the acidic alpha-carbon of the malonate, generating a highly nucleophilic enolate required to attack the electrophile.

  • Action: Dropwise, add 1.0 equivalent of 3-picolyl chloride hydrochloride. Reflux the mixture for 4-6 hours.

  • Validation Check: Perform Thin Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate system. The disappearance of the 3-picolyl chloride spot and the emergence of a new UV-active spot confirms complete alkylation[9].

• Hydrolysis & Decarboxylation:

  • Action: Isolate the intermediate and treat it with 6M HCl. Reflux for 12 hours.

  • Causality: The harsh acidic conditions hydrolyze both the ethyl ester groups and the acetamido protecting group. The resulting substituted malonic acid is thermally unstable and undergoes spontaneous decarboxylation, yielding racemic 3-(3-pyridyl)alanine[5].

• Fischer Esterification:

  • Action: Suspend the dried 3-(3-pyridyl)alanine in absolute ethanol. Cool to 0°C and add thionyl chloride ( SOCl2​ ) dropwise, then reflux for 4 hours.

  • Causality: Thionyl chloride reacts with ethanol to generate anhydrous HCl in situ, which acts as a catalyst to drive the equilibrium of the Fischer esterification toward the formation of Ethyl 2-amino-3-(pyridin-3-yl)propanoate.

  • Validation Check: Analyze the purified product via 1H NMR. The presence of a characteristic ethyl quartet (~4.1 ppm) and triplet (~1.2 ppm), alongside the pyridine aromatic protons (7.2 - 8.5 ppm), strictly validates the structure.

Applications in Peptide Engineering & Pharmacokinetics

The incorporation of 3-pyridylalanine (derived from the esterified building block) into peptide sequences is a proven strategy in "synthetic mutagenesis"[2]. Native peptides often suffer from poor biophysical properties, such as aggregation and insolubility at physiological pH, which severely complicate their clinical administration.

• Case Study: Glucagon Optimization: Native glucagon is essential for buffering against hypoglycemia but exhibits notoriously poor aqueous solubility at neutral pH. As demonstrated in studies published via 3, by substituting native aromatic residues with 3-pyridylalanine (e.g., Gcg[3−Pal6,10,13,Aib16] ), researchers successfully enhanced the aqueous solubility of the hormone[3]. The basic nitrogen in the pyridine ring alters the isoelectric point of the peptide, preventing aggregation while maintaining the aromatic interactions necessary for receptor binding[3].

• Case Study: GnRH Antagonists: In the development of gonadotropin-releasing hormone (GnRH) antagonists like Cetrorelix, the installation of a 3-pyridylalanine residue drastically improved both aqueous solubility and receptor affinity compared to highly hydrophobic precursors[2].

Pharmacokinetic optimization pathway utilizing 3-pyridylalanine substitution in peptide drugs.

Analytical Validation Protocol

Because biological systems are highly stereospecific, verifying the purity and enantiomeric excess (ee) of the synthesized Ethyl 2-amino-3-(pyridin-3-yl)propanoate is critical before downstream application[1].

Protocol: LC-MS and Chiral HPLC Validation

Objective: Confirm chemical purity and resolve enantiomers (L- and D- forms) to ensure pharmaceutical viability.

• Step 1: LC-MS Analysis for Chemical Purity

  • Action: Inject the sample onto a C18 Reverse-Phase column using a gradient mobile phase of Water/Acetonitrile (both containing 0.1% Formic Acid).

  • Causality: The acidic mobile phase ensures the pyridine nitrogen and the primary amine are fully protonated, improving peak shape and ionization efficiency.

  • Validation Check: The Extracted Ion Chromatogram (EIC) must display a singular dominant peak with a mass-to-charge ratio ( m/z ) of 195.1 [M+H]+ , confirming the molecular weight of the ethyl ester.

• Step 2: Chiral HPLC for Enantiomeric Resolution

  • Action: Utilize a chiral stationary phase (e.g., Chiralpak IC) with an isocratic elution of Hexane/Isopropanol/Diethylamine (80:20:0.1).

  • Causality: The inclusion of diethylamine in the mobile phase suppresses secondary interactions between the basic pyridine ring and the silica support, preventing peak tailing[8].

  • Validation Check: Two distinct peaks should resolve if the sample is racemic. For asymmetric syntheses, the integration of the peaks will yield the enantiomeric excess. An ee>98% is strictly required to avoid potential setbacks caused by inactive or harmful isomers[1].

Conclusion

Ethyl 2-amino-3-(pyridin-3-yl)propanoate is more than a mere structural curiosity; it is a highly functionalized synthetic tool. By bridging the gap between lipophilic aromaticity and hydrophilic basicity, this compound enables drug development professionals to engineer peptides with superior pharmacokinetic profiles, overcoming the traditional limitations of native amino acid sequences.

References

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3-(3-Pyridyl)alanine ethyl ester CAS number

An In-depth Technical Guide to 3-(3-Pyridyl)alanine Ethyl Ester: Synthesis, Characterization, and Applications

Abstract

This technical guide provides a comprehensive overview of 3-(3-Pyridyl)alanine ethyl ester, a pivotal non-proteinogenic amino acid derivative utilized extensively in medicinal chemistry and drug development. As a synthetic building block, its unique structure, featuring a pyridine ring, offers a versatile scaffold for introducing specific functionalities into novel therapeutic agents. This document details its chemical identity, established synthesis and purification protocols, analytical characterization techniques, and key applications, with a focus on providing practical, field-proven insights for researchers and scientists.

Chemical Identity and Physicochemical Properties

3-(3-Pyridyl)alanine ethyl ester is the ethyl ester of the amino acid 3-(3-Pyridyl)alanine. It is a chiral molecule and can exist as the D-enantiomer, the L-enantiomer, or a racemic (DL) mixture. The specific properties and applications often depend on the stereochemistry. The parent amino acid, 3-(3-Pyridyl)alanine, is of interest due to its structural similarity to histidine and its use in creating peptide and hormone analogs.[1]

Chemical Structure

Caption: Chemical structure of 3-(3-Pyridyl)alanine ethyl ester.

Key Identifiers and Properties

While a dedicated CAS number for the ethyl ester is not consistently cited across major databases, the parent amino acids are well-documented. The synthesis literature typically describes the preparation of the DL-ester as an intermediate that is subsequently resolved.[1][2]

Property	Data	Reference(s)
Chemical Name	Ethyl 2-amino-3-(pyridin-3-yl)propanoate
Molecular Formula	C₁₀H₁₄N₂O₂	[3]
Molecular Weight	194.23 g/mol	[3]
Parent Amino Acid	3-(3-Pyridyl)-L-alanine	[4]
CAS Number (L-form)	64090-98-8	[5]
Parent Amino Acid	3-(3-Pyridyl)-D-alanine	[6]
CAS Number (D-form)	70702-47-5	[6]
Appearance	Typically a colorless or slightly yellow oily liquid.	[3]
Solubility	Insoluble in water; soluble in organic solvents like ethanol.	[3]

Synthesis and Purification

The most established and reliable method for synthesizing racemic 3-(3-Pyridyl)alanine and its ethyl ester is via a malonic ester synthesis, specifically using diethyl acetamidomalonate as the starting material.[1][2][7] This approach provides a robust pathway to the desired scaffold, which can then be subjected to enzymatic resolution to isolate the desired enantiomer.

Synthesis Workflow: Malonic Ester Route

The synthesis is a multi-step process that leverages the nucleophilicity of the enolate formed from diethyl acetamidomalonate to introduce the pyridyl moiety.

Caption: Workflow for the synthesis and resolution of 3-(3-Pyridyl)alanine enantiomers.

Detailed Experimental Protocol (DL-Ester Synthesis)

This protocol is adapted from the well-established malonic ester synthesis methodology.[2][7]

Step 1: Enolate Formation

• Rationale: Diethyl acetamidomalonate is deprotonated using a strong base, typically sodium ethoxide, to form a resonance-stabilized enolate. This carbon nucleophile is essential for the subsequent alkylation step.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve diethyl acetamidomalonate in anhydrous ethanol.

  • Add a stoichiometric equivalent of sodium ethoxide to the solution under an inert atmosphere (e.g., nitrogen or argon) to generate the enolate.

Step 2: Alkylation

• Rationale: The generated enolate attacks the electrophilic carbon of a 3-pyridylmethyl halide (e.g., 3-(chloromethyl)pyridine) in an Sₙ2 reaction. This step forms the crucial carbon-carbon bond and incorporates the pyridyl ring into the structure.

• Procedure:

  • To the enolate solution, add 3-(chloromethyl)pyridine hydrochloride, neutralized to its free base form just prior to use.

  • Heat the reaction mixture to reflux for several hours until TLC or HPLC analysis indicates the consumption of the starting material.

Step 3: Hydrolysis and Decarboxylation

• Rationale: The resulting substituted malonic ester is then partially hydrolyzed and decarboxylated. Heating in an acidic or basic aqueous solution cleaves one of the ester groups and the acetamido group, followed by the loss of CO₂ from the resulting malonic acid intermediate to yield the final amino acid ester.

• Procedure:

  • Cool the reaction mixture and neutralize it.

  • Perform a partial hydrolysis followed by decarboxylation, often by heating with a dilute acid, to yield the racemic (DL) ethyl ester derivative.[2]

Step 4: Purification

• Rationale: The crude product must be purified to remove unreacted starting materials and byproducts.

• Procedure:

  • After aqueous workup, the crude product can be purified using column chromatography on silica gel.

Enzymatic Resolution

To obtain enantiomerically pure forms, the racemic ethyl ester is subjected to enzymatic resolution.[1][2]

• Rationale: Enzymes like subtilisin exhibit high stereoselectivity. Subtilisin will selectively hydrolyze the N-acetyl derivative of the L-amino acid ester to its corresponding carboxylic acid, leaving the D-amino acid ester derivative unchanged. This difference in chemical properties allows for easy separation.

• Procedure:

  • The racemic ethyl ester is first N-acetylated.

  • The N-acetyl-DL-3-(3-pyridyl)alanine ethyl ester is then treated with an enzyme such as subtilisin in a buffered aqueous solution.

  • The reaction results in a mixture of N-acetyl-L-3-(3-pyridyl)alanine (as the acid) and unchanged N-acetyl-D-3-(3-pyridyl)alanine ethyl ester.

  • The mixture is separated by extraction, leveraging the different solubilities of the acid and the ester.

  • The desired D-amino acid ester can then be de-acetylated via acidic hydrolysis to yield the final product.[1]

Analytical Characterization

Rigorous analytical testing is crucial to confirm the identity, purity, and stereochemistry of the final product.

Analytical Technique	Expected Observations	Purpose
¹H NMR	Signals corresponding to the pyridyl ring protons, the α- and β-protons of the alanine backbone, and the ethyl ester group (a quartet and a triplet).	Structural Confirmation
¹³C NMR	Resonances for the carbonyl carbon of the ester, aromatic carbons of the pyridine ring, and aliphatic carbons of the alanine and ethyl groups.[8]	Structural Confirmation
Mass Spectrometry (MS)	The molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight (194.23).	Molecular Weight Verification
Infrared (IR) Spec.	Characteristic absorption bands for N-H stretching (amine), C=O stretching (ester), and aromatic C=C and C=N stretching from the pyridine ring.[2]	Functional Group Identification
Chiral HPLC	Baseline separation of the D and L enantiomers when using a suitable chiral stationary phase, allowing for the determination of enantiomeric excess (e.e.).[1][2]	Purity and Enantiomeric Purity Assay

Applications in Research and Drug Development

3-(3-Pyridyl)alanine ethyl ester is not typically used as a final drug product but rather as a critical intermediate and building block in the synthesis of more complex, biologically active molecules.

Peptide Synthesis

The primary application is in peptide synthesis. The free amino acid (obtained after hydrolysis of the ester) is used to create peptide analogs where a natural amino acid, like histidine, is replaced by 3-(3-pyridyl)alanine. This substitution can significantly alter the resulting peptide's conformation, stability, and receptor-binding affinity.

• Luteinizing Hormone-Releasing Hormone (LHRH) Antagonists: Analogs of LHRH have been synthesized using 3-(3-pyridyl)alanine. Introducing this unnatural amino acid, particularly the D-enantiomer, has been shown to produce potent LHRH antagonists, which are investigated for applications in oncology and reproductive medicine.[1]

Caption: Role as an intermediate in bioactive peptide synthesis.

Neurological and Biochemical Research

The parent amino acid and its derivatives are used to study amino acid metabolism and neurotransmitter systems.[9] Its structural similarity to tryptophan precursors allows it to interact with related metabolic pathways. For example, analogs have been studied for their effect on rat liver tryptophan pyrrolase activity, which can influence brain tryptophan and serotonin levels.

Safety and Handling

As with all laboratory chemicals, proper safety protocols must be followed when handling 3-(3-Pyridyl)alanine ethyl ester and its parent compounds.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses (eyeshields), chemical-resistant gloves, and a lab coat.[5][10]

• Handling: Use in a well-ventilated area or a chemical fume hood to avoid inhalation of any vapors or dust.[5][10] Avoid contact with skin and eyes. Wash hands thoroughly after handling.

• Storage: Store in a tightly closed container in a cool, dry place.[10] Some derivatives may require refrigerated storage (2-8°C).

• Hazards: The parent amino acid may cause skin, eye, and respiratory irritation.[6] Always consult the specific Safety Data Sheet (SDS) for the compound being handled.[5][10]

References

• Rao, P. N., et al. (1987). Synthesis of 3-(3-pyridyl)- and 3-(3-benzo[b]thienyl)-D-alanine. International Journal of Peptide and Protein Research, 29(1), 118-125. [Link]

• Rao, P. N., et al. (1987). Synthesis of 3‐(3‐pyridyl)‐ and 3‐(3‐benzo[b]thienyl)‐D‐alanine. ResearchGate. [Link]

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Properties of non-proteinogenic amino acid ethyl esters

An In-Depth Technical Guide to the Properties of Non-Proteinogenic Amino Acid Ethyl Esters

Introduction: Beyond the Canonical 22

In the landscape of biochemistry and drug discovery, the twenty-two proteinogenic amino acids encoded by the genome represent only a fraction of the vast chemical space available.[1] Non-proteinogenic amino acids (NPAAs), which number over 800 from natural sources and thousands more from synthetic routes, are amino acids not naturally incorporated into proteins via the genetic code.[1][2][3] These unique building blocks are instrumental in modern medicinal chemistry, offering a powerful toolkit to overcome the limitations of native peptide therapeutics.[2][3][4] The incorporation of NPAAs into peptide sequences can fundamentally alter their properties, leading to significant enhancements in metabolic stability, potency, bioavailability, and target selectivity.[2][3][4][5][6]

A critical step in harnessing the potential of NPAAs is their chemical modification, with ethyl esterification of the C-terminus carboxyl group being a foundational and widely employed strategy. This guide, intended for researchers, scientists, and drug development professionals, provides a detailed exploration of the synthesis, core properties, and applications of non-proteinogenic amino acid ethyl esters, offering both theoretical understanding and practical, field-proven insights.

The Strategic Imperative of Ethyl Esterification

The conversion of a non-proteinogenic amino acid's carboxylic acid to its corresponding ethyl ester is not merely a routine chemical step; it is a strategic decision driven by several key objectives that enhance the molecule's utility in both synthesis and biological applications.

• Enhanced Solubility and Handling : The zwitterionic nature of free amino acids often results in poor solubility in common organic solvents used in synthesis. Esterification neutralizes the negative charge of the carboxylate, increasing lipophilicity and dramatically improving solubility, which facilitates handling and subsequent reactions.

• Carboxyl Group Protection : In peptide synthesis, the carboxylic acid of an amino acid must be protected to prevent unwanted side reactions, such as self-polymerization. The ethyl ester serves as a robust protecting group that can be selectively removed under specific conditions at a later stage of the synthesis.

• Improved Bioavailability and Cell Permeability : For therapeutic applications, the ability of a molecule to cross biological membranes is paramount. The increased lipophilicity of an ethyl ester can enhance passive diffusion across cell membranes, a strategy often employed in prodrug design to improve oral absorption and overall bioavailability.[7][8]

• Volatility for Analytical Characterization : Free amino acids are non-volatile, making them unsuitable for direct analysis by Gas Chromatography (GC). Derivatization to their ethyl ester (often in combination with N-acylation) renders them volatile, enabling powerful GC-Mass Spectrometry (GC-MS) analysis for identification and quantification.[9][10][11]

Synthesis Protocol: Fischer-Speier Esterification

The most common, cost-effective, and straightforward method for preparing amino acid ethyl esters is the Fischer-Speier esterification.[12][13] This acid-catalyzed reaction involves refluxing the amino acid in ethanol.

Mechanism: The reaction proceeds via a nucleophilic acyl substitution. The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, significantly increasing the electrophilicity of the carbonyl carbon. A molecule of ethanol then acts as a nucleophile, attacking the activated carbonyl carbon to form a tetrahedral intermediate. Subsequent proton transfers and the elimination of a water molecule yield the protonated ester, which is then deprotonated to give the final product.[14][15]

Caption: Mechanism of Fischer-Speier Esterification.

Step-by-Step Experimental Protocol:

• Preparation : Suspend the non-proteinogenic amino acid (1.0 eq) in anhydrous ethanol (typically 10-20 mL per gram of amino acid) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Catalyst Addition : Cool the suspension in an ice bath. Slowly and carefully add a strong acid catalyst, such as thionyl chloride (SOCl₂, 1.2-1.5 eq) or concentrated sulfuric acid (H₂SO₄, catalytic to 1.0 eq). Gaseous HCl can also be bubbled through the solution.[16] The use of thionyl chloride is often preferred as it reacts with any trace water and produces gaseous byproducts (SO₂ and HCl), which can be easily removed.

• Reaction : Remove the ice bath and heat the mixture to reflux (approximately 78 °C for ethanol). Maintain reflux for 4-24 hours.[16] The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting amino acid spot disappears.

• Work-up : Cool the reaction mixture to room temperature. Remove the solvent under reduced pressure using a rotary evaporator. The crude product is typically an ethyl ester hydrochloride salt.

• Purification : The crude salt can be purified by recrystallization. A common method is to dissolve the product in a minimum amount of hot ethanol, followed by the slow addition of anhydrous diethyl ether until turbidity is observed, and then cooling to induce crystallization.[16]

• Isolation : Collect the purified crystals by vacuum filtration, wash with cold anhydrous diethyl ether, and dry under vacuum. The final product is stored in a desiccator to prevent hydrolysis.

Core Physicochemical Properties: A Comparative Analysis

Ethyl esterification imparts significant and predictable changes to the physicochemical properties of an NPAA. Understanding these shifts is crucial for predicting the behavior of the resulting molecule in both experimental and biological systems.

Property	Typical Free NPAA	NPAA Ethyl Ester	Causality & Significance
Form	Crystalline Solid (Zwitterion)	Oily Liquid or Low-Melting Solid (Hydrochloride Salt)	Loss of zwitterionic character disrupts the crystal lattice, leading to a lower melting point.
Solubility in Water	High to Moderate	Moderate to Low	The neutral ester is less polar than the zwitterion, reducing its interaction with water molecules.
Solubility in Organic Solvents (e.g., DCM, EtOAc)	Very Low	High	Increased hydrocarbon content and loss of charge significantly enhance solubility in non-polar environments.
Lipophilicity (LogP)	Low (often negative)	High (significantly increased)	The ethyl group adds lipophilic character, which is critical for membrane permeability and drug absorption.[7]
pKa (Carboxyl Group)	~2-3	N/A (Esterified)	The acidic proton is replaced by an ethyl group, removing this ionization site.
pKa (Amino Group)	~9-10	~7-8 (as hydrochloride salt)	The electron-withdrawing effect of the adjacent ester group lowers the basicity of the amino group.
Stability	Generally stable	Susceptible to hydrolysis	The ester bond can be cleaved under strongly acidic or basic conditions and by esterase enzymes.[17]

A Guide to Analytical Characterization

Rigorous characterization is essential to confirm the successful synthesis and purity of an NPAA ethyl ester. A multi-technique approach is standard practice.

Caption: Analytical workflow for NPAA ethyl esters.

Chromatographic Techniques

• Gas Chromatography-Mass Spectrometry (GC-MS) : This is a primary method for analyzing volatile derivatives. NPAA ethyl esters, often further derivatized at the amino group (e.g., with ethyl chloroformate to form N-ethoxycarbonyl derivatives), provide excellent separation and clear mass spectra.[9][10][11][18] The retention time confirms the identity relative to a standard, while the mass spectrum provides structural information and confirmation of molecular weight.

• High-Performance Liquid Chromatography (HPLC) :

  • Reversed-Phase (RP-HPLC) : The workhorse for assessing the purity of the synthesized ester. A C8 or C18 column is typically used with a mobile phase gradient of water and acetonitrile, often with an additive like trifluoroacetic acid (TFA). The product should appear as a single, sharp peak.

  • Chiral HPLC : Essential for confirming the enantiomeric purity of the product, as racemization can sometimes occur during synthesis. This can be done directly, using a chiral stationary phase (CSP), or indirectly, by derivatizing the amino acid ester with a chiral agent (e.g., Marfey's reagent) to form diastereomers that can be separated on a standard reversed-phase column.[19][20][21][22]

Spectroscopic Methods

The following table summarizes the key diagnostic signals used to confirm the structure of an NPAA ethyl ester.

Technique	Key Diagnostic Signal	Interpretation
¹H NMR	~1.2-1.3 ppm (triplet, 3H) ~4.1-4.2 ppm (quartet, 2H)	Corresponds to the methyl (-CH₃) and methylene (-OCH₂-) protons of the ethyl ester group, respectively. Their coupling pattern (J ≈ 7.1 Hz) is a definitive signature.
¹³C NMR	~14 ppm ~61 ppm ~170-175 ppm	Resonances for the methyl (-CH₃), methylene (-OCH₂-), and carbonyl (C=O) carbons of the ethyl ester functional group.
Mass Spectrometry (EI-MS)	Loss of -OCH₂CH₃ (45 Da) Loss of -COOCH₂CH₃ (73 Da)	Common fragmentation patterns for ethyl esters, helping to confirm the presence of the ester group.[9]
IR Spectroscopy	Strong absorption at ~1730-1750 cm⁻¹	Characteristic stretching frequency for the ester carbonyl (C=O) group, distinct from the carboxylic acid C=O stretch (~1700-1725 cm⁻¹) which would also be much broader.

Applications in Research and Drug Development

The unique properties of NPAA ethyl esters make them valuable intermediates and building blocks across several scientific disciplines.

Caption: Key applications of NPAA ethyl esters.

• Peptide Synthesis : NPAA ethyl esters are routinely used as starting materials in both solid-phase and solution-phase peptide synthesis.[23][24] They allow for the incorporation of side chains with unique steric and electronic properties, enabling the creation of peptides with constrained conformations, increased resistance to proteolytic degradation, and novel functionalities.[2][5][23]

• Medicinal Chemistry and Drug Discovery :

  • Peptidomimetics : These compounds are designed to mimic the structure and function of natural peptides but with improved drug-like properties.[6] NPAA ethyl esters are crucial starting points for building these scaffolds, which often feature altered backbones or side chains to enhance stability and target affinity.[3]

  • Prodrugs : The ethyl ester can function as a prodrug moiety that is cleaved in vivo by esterase enzymes to release the active, free-acid form of the drug.[7] This strategy can mask a polar carboxylic acid to improve membrane transport and oral absorption.

  • Pharmacokinetic Modulation : By increasing lipophilicity, ethyl esterification can alter a compound's absorption, distribution, metabolism, and excretion (ADME) profile, a critical consideration in optimizing a drug candidate.[2][4]

Conclusion and Future Outlook

Non-proteinogenic amino acid ethyl esters represent a cornerstone class of molecules in modern chemical biology and therapeutic development. Their synthesis via Fischer esterification is a robust and scalable process, and their resulting physicochemical properties—enhanced solubility, lipophilicity, and suitability for analysis—make them exceptionally versatile intermediates. As the demand for more stable, potent, and specific peptide-based drugs continues to grow, the strategic use of NPAAs, facilitated by foundational modifications like ethyl esterification, will remain a critical enabler of innovation. The continued exploration of novel NPAAs, coupled with their efficient transformation into synthetically useful derivatives like ethyl esters, will undoubtedly fuel the discovery of next-generation therapeutics for a wide range of diseases.

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• Majumdar, S., & Duan, H. (2015). Chemical and Enzymatic Stability of Amino acid Prodrugs Containing Methoxy, Ethoxy and Propylene Glycol Linkers. Journal of Pharmaceutical Sciences & Research, 7(6), 333-339.
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3-pyridylalanine ethyl ester molecular weight and formula

An In-depth Technical Guide to 3-Pyridylalanine Ethyl Ester for Advanced Research and Drug Development

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 3-pyridylalanine ethyl ester, a pivotal non-proteinogenic amino acid derivative. Tailored for researchers, scientists, and professionals in drug development, this document delves into the core chemical properties, synthesis, characterization, and critical applications of this compound, offering field-proven insights to accelerate innovation.

Introduction: The Strategic Importance of 3-Pyridylalanine Ethyl Ester

In the landscape of medicinal chemistry, the incorporation of unnatural amino acids into peptide-based therapeutics is a cornerstone strategy for enhancing pharmacological profiles. 3-Pyridylalanine, a structural analog of histidine, offers a unique pyridine moiety that can significantly influence the stability, receptor binding affinity, and overall efficacy of a peptide.[1] The ethyl ester derivative, in particular, serves as a versatile and readily available building block for solid-phase peptide synthesis (SPPS) and other synthetic methodologies. Its ester functionality provides a convenient handle for subsequent chemical modifications while influencing the compound's solubility and reactivity.

The pyridine ring within the structure is of particular interest as it can engage in various non-covalent interactions, including hydrogen bonding and pi-pi stacking, which are crucial for molecular recognition at biological targets.[1] This guide will focus on the 3-pyridyl isomer, which has garnered significant attention for its application in the development of potent antagonists for the Luteinizing Hormone-Releasing Hormone (LHRH), among other therapeutic areas.[2]

Core Physicochemical and Structural Data

The fundamental properties of 3-pyridylalanine and its ethyl ester derivative are summarized below. It is crucial to distinguish between the parent amino acid and its esterified form, as well as its isomers. The primary focus of this guide is the ethyl ester of 3-(3-pyridyl)alanine.

Property	3-(3-Pyridyl)alanine	3-(3-Pyridyl)alanine Ethyl Ester
Molecular Formula	C₈H₁₀N₂O₂[3][4][5]	C₁₀H₁₄N₂O₂
Molecular Weight	166.18 g/mol [3][4]	194.23 g/mol [6]
Isomeric Form	3-pyridyl isomer of alanine	Ethyl ester of the 3-pyridyl isomer
Synonyms	H-3-Pal-OH, β-(3-pyridyl)alanine	Ethyl 3-(3-pyridyl)alaninate
Chirality	Exists as D and L enantiomers	Exists as D and L enantiomers

Synthesis and Enantiomeric Resolution: A Validated Protocol

The synthesis of enantiomerically pure 3-pyridylalanine derivatives is a critical step for their application in drug development, as different stereoisomers can exhibit vastly different biological activities.[7] A common and robust methodology involves the synthesis of the racemic mixture followed by enzymatic resolution.

Synthesis of Racemic (DL)-3-(3-Pyridyl)alanine Ethyl Ester

A well-established route for the synthesis of the racemic amino acid ester is through a malonic ester synthesis.[2]

Protocol:

• Enolate Formation: Diethyl acetamidomalonate is treated with a strong base, such as sodium ethoxide, in an anhydrous ethanol solvent to generate the corresponding enolate. The causality here is the deprotonation of the acidic α-carbon of the malonic ester, creating a potent nucleophile.

• Alkylation: The nucleophilic enolate is then reacted with 3-(chloromethyl)pyridine or 3-(bromomethyl)pyridine. This is a standard S(_N)2 reaction where the enolate displaces the halide to form diethyl 2-acetamido-2-(pyridin-3-ylmethyl)malonate.[2] The choice of a good leaving group (Br > Cl) can enhance the reaction rate.

• Hydrolysis and Decarboxylation: The resulting substituted malonic ester is subjected to acidic hydrolysis (e.g., refluxing with HCl). This step serves a dual purpose: it hydrolyzes both the ester and amide functionalities and subsequently promotes decarboxylation to yield the racemic amino acid, DL-3-(3-pyridyl)alanine.[2]

• Esterification: The resulting amino acid is then esterified using standard methods, such as the Fischer-Speier esterification, by refluxing in ethanol with a catalytic amount of strong acid (e.g., H₂SO₄) to produce the desired (DL)-3-(3-pyridyl)alanine ethyl ester.

Enzymatic Resolution for Enantiomeric Purity

For applications in drug discovery, obtaining a single enantiomer is often mandatory. Enzymatic resolution provides a highly selective and efficient method for separating the D and L forms.[2][8]

Protocol:

• N-Acetylation: The racemic ethyl ester is first N-acetylated to provide a suitable substrate for the enzyme.

• Selective Hydrolysis: The N-acetylated racemic mixture is then treated with an enzyme such as subtilisin. This protease selectively hydrolyzes the L-enantiomer of the ester back to the carboxylic acid (N-acetyl-L-3-(3-pyridyl)alanine).[2][9] The D-enantiomer of the ester (N-acetyl-D-3-(3-pyridyl)alanine ethyl ester) remains largely unreacted.

• Separation: The resulting mixture of the N-acetyl-L-amino acid and the unreacted N-acetyl-D-amino acid ethyl ester can be separated based on their different chemical properties (e.g., solubility differences upon pH adjustment).

• Deprotection: The separated N-acetyl-D-amino acid ethyl ester can then be deprotected via acidic hydrolysis to yield the final enantiomerically pure D-3-(3-pyridyl)alanine ethyl ester.[8]

Synthesis and Resolution Workflow

Caption: Workflow for the synthesis and resolution of 3-pyridylalanine ethyl ester.

Spectroscopic Characterization: A Guide to Structural Verification

Confirmation of the chemical structure of 3-pyridylalanine ethyl ester is typically achieved through a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl group (a triplet and a quartet), aromatic protons from the pyridine ring, and protons on the alanine backbone (α- and β-protons). The exact chemical shifts will depend on the solvent and the specific isomeric form. For instance, in an ethyl ester, the methylene protons (-CH₂-) of the ethyl group typically appear around 4.2 ppm, while the methyl protons (-CH₃) are found further upfield around 1.2 ppm.

  • ¹³C NMR: The carbon NMR spectrum will provide signals for each unique carbon atom, including the carbonyl carbon of the ester, the carbons of the pyridine ring, and the aliphatic carbons of the ethyl group and the amino acid backbone.[10][11]

• Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the compound. For C₁₀H₁₄N₂O₂, the expected monoisotopic mass is approximately 194.11 g/mol .

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the ester carbonyl group (C=O stretch, typically around 1730-1750 cm⁻¹), N-H bonds of the amine, and C=C/C=N bonds of the aromatic pyridine ring.

Applications in Advanced Drug Discovery

3-Pyridylalanine ethyl ester is a valuable building block, primarily due to the advantageous properties conferred by the pyridine ring.

• Peptide Modification and LHRH Antagonists: The D-isomer, D-3-(3-pyridyl)alanine, is a critical component in the synthesis of LHRH antagonists.[2] Incorporating this unnatural amino acid into peptide sequences can enhance resistance to enzymatic degradation, thereby increasing the in vivo half-life of the therapeutic peptide. The pyridine nitrogen can also form key interactions with the target receptor, leading to improved binding affinity and antagonist activity.

• Improving Solubility and Reducing Aggregation: The introduction of 3-pyridylalanine into peptide sequences has been shown to improve the solubility and reduce the aggregation of peptides, which are common challenges in the development of peptide-based drugs.[2]

• Scaffold for Small Molecule Synthesis: Beyond its use in peptides, the chiral nature and multiple functional groups (amine, ester, pyridine ring) of 3-pyridylalanine ethyl ester make it a versatile precursor for the synthesis of a diverse range of small molecule drug candidates.[2] It is particularly useful in creating compounds targeting neurological disorders, where interactions with specific biological pathways are crucial.[7][12]

Conclusion

3-Pyridylalanine ethyl ester stands out as a high-value chemical intermediate for pharmaceutical research and development. Its unique structural features, particularly the pyridine moiety, provide a powerful tool for medicinal chemists to modulate the properties of peptides and small molecules to achieve desired therapeutic outcomes. A thorough understanding of its synthesis, stereochemistry, and characterization is essential for its effective application in the design and creation of next-generation therapeutics.

References

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• Rao, P. N., et al. (1987). Synthesis of 3‐(3‐pyridyl)‐ and 3‐(3‐benzo[b]thienyl)‐D‐alanine. ResearchGate. [Link]

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• Google Patents. (2013). New process for synthetizing 3-(pyridin-2-ylamino)

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• The Role of L-3-(3-Pyridyl)alanine Dihydrochloride in Modern Drug Discovery. [Link]

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An In-depth Technical Guide to Ethyl 2-amino-3-(pyridin-3-yl)propanoate

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of Ethyl 2-amino-3-(pyridin-3-yl)propanoate, a compound of interest in synthetic and medicinal chemistry. Due to the limited availability of a dedicated public database entry, this document synthesizes information from closely related isomers and established synthetic methodologies to offer a robust resource for researchers.

Introduction and Chemical Identity

The core structure of these compounds makes them valuable building blocks in drug discovery. For instance, the pyridin-2-yl isomer is a key intermediate in the synthesis of Dabigatran etexilate, a direct thrombin inhibitor used as an anticoagulant.[1][2] The strategic placement of the nitrogen atom in the pyridine ring influences the molecule's polarity, basicity, and potential for hydrogen bonding, all critical factors in its interaction with biological targets.

Physicochemical and Spectroscopic Properties (Predicted)

The following table summarizes the predicted physicochemical properties of Ethyl 2-amino-3-(pyridin-3-yl)propanoate, based on data from its isomers.

Property	Predicted Value	Source/Rationale
Molecular Formula	C₁₀H₁₄N₂O₂	Based on its chemical structure.
Molecular Weight	194.23 g/mol	Calculated from the molecular formula.
Appearance	Off-white to pale yellow solid	Based on the appearance of its isomers.
Solubility	Soluble in organic solvents like ethanol, DMF.	Inferred from related compounds.
Boiling Point	~337 °C at 760 mmHg	Based on data for the 2-pyridyl isomer.[3]
LogP	~1.5	Estimated based on the 2-pyridyl isomer.[3]

Spectroscopic Data Interpretation:

Spectroscopic analysis is crucial for the structural confirmation of synthesized Ethyl 2-amino-3-(pyridin-3-yl)propanoate. Below are the expected spectral characteristics.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show characteristic signals for the ethyl group (a triplet and a quartet), the protons on the chiral center and the methylene group of the propanoate chain, and distinct signals for the protons on the pyridine ring. The chemical shifts of the pyridine protons will be indicative of the 3-substitution pattern. A patent for the synthesis of the 2-pyridyl isomer provides an example of the expected regions for these signals.[4]

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will display unique resonances for each carbon atom in the molecule, including the carbonyl carbon of the ester, the carbons of the ethyl group, the aliphatic carbons of the propanoate backbone, and the carbons of the pyridine ring.

• IR (Infrared) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands. Key expected peaks include N-H stretching vibrations for the primary amine, C=O stretching for the ester carbonyl group, and C=N and C=C stretching vibrations characteristic of the pyridine ring.

• Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) is expected to show a molecular ion peak corresponding to the molecular weight of the compound. Fragmentation patterns would likely involve the loss of the ethoxy group from the ester and cleavage of the bond between the pyridine ring and the propanoate side chain.

Synthesis Methodology: A Proposed Pathway

While specific synthesis protocols for Ethyl 2-amino-3-(pyridin-3-yl)propanoate are not extensively published, a robust synthetic route can be proposed based on established methods for its isomers. The most common approach involves a Michael addition reaction.

Proposed Synthesis Workflow:

Caption: Proposed synthesis workflow for Ethyl 2-amino-3-(pyridin-3-yl)propanoate.

Detailed Experimental Protocol (Adapted from Isomer Synthesis):

This protocol is adapted from a patented synthesis of a related isomer and should be optimized for the 3-pyridyl analog.[4][5]

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-aminopyridine and ethyl acrylate in a suitable solvent such as anhydrous ethanol.

• Catalyst Addition: Slowly add an acid catalyst, such as glacial acetic acid or a stronger acid like trifluoromethanesulfonic acid, to the reaction mixture. The choice of catalyst can significantly influence the reaction rate and yield.[1][5]

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 80-160°C, depending on the solvent and catalyst) and stir for several hours (e.g., 12-24 hours).[1][5] The progress of the reaction should be monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. The work-up procedure will depend on the catalyst used. For an acetic acid-catalyzed reaction, the mixture can be diluted with water and the pH adjusted with a base to neutralize the acid. The product can then be extracted with an organic solvent (e.g., ethyl acetate). For a stronger acid catalyst, a more careful neutralization and extraction process will be required.

• Purification: The crude product obtained after extraction is then purified. This can be achieved by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., petroleum ether/ethyl acetate).[1]

Potential Applications in Drug Discovery and Development

The structural motif of Ethyl 2-amino-3-(pyridin-3-yl)propanoate makes it a promising scaffold for the development of novel therapeutic agents. The pyridine ring can act as a bioisostere for a phenyl ring, offering improved solubility and metabolic stability. The amino acid backbone provides a chiral center and functional groups (amine and ester) that can be readily modified to optimize binding to biological targets.

Logical Relationship of Molecular Features to Therapeutic Potential:

Caption: Relationship between molecular features and pharmacological potential.

Safety and Handling

Specific toxicity data for Ethyl 2-amino-3-(pyridin-3-yl)propanoate is not available. However, based on the safety data sheets (SDS) for related compounds, general laboratory safety precautions should be followed.[6][7][8]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.[6][7][8]

• Handling: Use in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.[6][7]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

• First Aid:

  • In case of skin contact: Wash off with soap and plenty of water.

  • In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.

  • If inhaled: Move the person into fresh air.

  • If swallowed: Rinse mouth with water. In all cases of exposure, seek medical advice.[6][7][8]

Conclusion

Ethyl 2-amino-3-(pyridin-3-yl)propanoate represents a valuable, albeit less-documented, chemical entity with significant potential in synthetic and medicinal chemistry. This guide provides a foundational understanding of its predicted properties, a plausible synthetic approach, and its potential applications by drawing parallels with its well-characterized isomers. As research in this area progresses, it is anticipated that more specific data for this compound will become available, further elucidating its utility in the development of novel molecules with therapeutic promise.

References

• Angene Chemical. (2024, April 7). Safety Data Sheet. Retrieved from [Link]

• Cleanchem Laboratories. (n.d.). MATERIAL SAFETY DATA SHEETS ETHYL 3-(2-PYRIDYLAMINO)PROPIONATE. Retrieved from [Link]

• Google Patents. (n.d.). CN103183635B - New process for synthetizing 3-(pyridin-2-ylamino) ethyl propionate.
• Google Patents. (n.d.). CN104926717A - Preparation method for ethyl 3-(pyridin-2-ylamino) propanoate.
• Google Patents. (n.d.). CN104974086A - Synthetic method of 3-(pyridine-2-yl-amino) ethyl propionate.

• Patsnap. (2015, September 23). Preparation method for ethyl 3-(pyridin-2-ylamino) propanoate. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-amino-3-(3-methylpyridin-2-yl)propanoate. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-amino-3-(6-methoxypyridin-3-yl)propanoate. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 3-amino-3-(pyridin-4-yl)propanoate. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 3-(pyridin-2-yl)propanoate. Retrieved from [Link]

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Escaping Flatland: Heterocyclic Amino Acid Building Blocks in Modern Drug Discovery

As the pharmaceutical industry shifts its focus toward more complex, biologically relevant targets—such as protein-protein interactions (PPIs)—the limitations of traditional small-molecule libraries have become starkly apparent. To bridge the gap between small molecules and large biologics, drug development professionals are increasingly turning to peptidomimetics and macrocycles. At the core of this structural evolution lies the strategic incorporation of unnatural amino acids (UAAs), specifically heterocyclic amino acids (HAAs) [1].

As a Senior Application Scientist, I approach the integration of HAAs not merely as a synthetic substitution, but as a calculated engineering of molecular physicochemical properties. This whitepaper dissects the structural causality, quantitative advantages, and self-validating synthetic protocols required to successfully deploy heterocyclic amino acid building blocks in drug discovery.

The Causality of Heterocyclic Design: Why Rings Matter

The transition from natural amino acids to heterocyclic variants is driven by the need to escape "flatland"—the over-reliance on sp²-hybridized carbon networks that often lead to poor solubility and off-target toxicity. Heterocyclic moieties, particularly nitrogen-, oxygen-, and sulfur-containing five- and six-membered rings, are broadly distributed in pharmacologically active compounds[2].

Conformational Restriction and Entropy

Natural amino acids like phenylalanine or leucine possess highly flexible side chains. Upon binding to a target receptor, this flexibility results in a significant entropic penalty. HAAs, such as α,α-disubstituted heterocyclic amino acids or proline-fused heterocycles, restrict the Ramachandran angles (Φ and Ψ) of the peptide backbone.

• The Causality: By pre-organizing the peptide into its bioactive conformation (e.g., stabilizing a polyproline type II helix or a β-turn), the entropic loss upon target binding is minimized, directly driving up binding affinity (Kd)[3].

Tuning Pharmacokinetics (ADME)

The introduction of heteroatoms (e.g., replacing a phenyl ring with a pyridine or 1,3,4-oxadiazole ring) fundamentally alters the electron density, dipole moment, and hydrogen-bonding capacity of the molecule[4].

• The Causality: A nitrogen atom in a pyridine ring acts as a specific hydrogen-bond acceptor, which increases the Topological Polar Surface Area (TPSA) and lowers the partition coefficient (LogP). This precise tuning enhances aqueous solubility and oral bioavailability without sacrificing the steric bulk required to fill hydrophobic binding pockets[5]. Furthermore, heterocyclic rings are often invisible to native proteases, dramatically extending the plasma half-life of the drug candidate[2].

Quantitative Physicochemical Shifts

The following table summarizes the causal relationship between the substitution of natural side chains with heterocyclic isosteres and their resulting physicochemical properties.

Amino Acid Side Chain	Ring Type	Est. LogP Shift	TPSA Contribution (Ų)	Side Chain pKa	Primary Pharmacological Benefit
Phenylalanine (Phe)	Phenyl (Natural)	Baseline (+1.5)	0.0	N/A	Baseline hydrophobic interaction; high metabolic liability.
2-Pyridylalanine	Pyridine	Lower (+0.8)	12.9	~5.2	Introduces H-bond acceptor; improves aqueous solubility.
3-(1,2,4-Triazolyl)Ala	Triazole	Lowest (-0.5)	30.7	~2.2	Strong H-bond donor/acceptor; resists proteolytic cleavage.
1,3,4-Oxadiazole-Ala	Oxadiazole	Lower (+0.3)	38.9	N/A	Bioisostere for amide/ester; high metabolic stability.
2-Thienylalanine	Thiophene	Higher (+1.8)	0.0	N/A	Isosteric to Phe; altered electron density for π-π stacking.

Mechanistic Logic of HAA Incorporation

The structural properties of HAAs do not act in isolation; they trigger a cascade of biophysical and pharmacokinetic improvements. The diagram below maps the logical relationship between HAA structural features and the ultimate clinical outcomes.

Mechanistic pathways linking HAA structural properties to enhanced drug efficacy and ADME.

Synthesis and Incorporation: The Fmoc-SPPS Challenge

While the asymmetric synthesis of HAAs—often achieved via multicomponent reactions (AMCRs) like the Biginelli or Hantzsch cyclocondensations—provides enantiomerically pure building blocks[6], incorporating them into a peptide backbone presents significant steric and electronic hurdles.

The industry standard for peptide assembly is Fmoc Solid-Phase Peptide Synthesis (Fmoc-SPPS)[7][8]. However, standard coupling reagents (e.g., DIC/HOBt) frequently fail when applied to HAAs.

• The Causality: Heterocyclic side chains, particularly those with bulky α,α-disubstitutions or electron-withdrawing heteroatoms near the α-carbon, drastically reduce the nucleophilicity of the amine and sterically hinder the incoming activated carboxylate. To overcome this, highly reactive uronium-based coupling reagents (e.g., HATU) paired with a strong, non-nucleophilic base (DIPEA) are mandatory to drive the acylation to completion[8].

Self-Validating Experimental Protocol: Fmoc-SPPS of HAA Peptidomimetics

To ensure scientific integrity, any SPPS workflow must be a self-validating system . Blindly running automated cycles without intermediate validation gates leads to deletion sequences and complex purification bottlenecks. Below is the optimized, step-by-step methodology for coupling a sterically hindered HAA (e.g., Fmoc-2-Pyridylalanine-OH).

Step 1: Resin Swelling and Preparation

• Weigh 0.1 mmol of Rink Amide AM resin (loading ~0.5 mmol/g) into a fritted reaction vessel.

• Add 5 mL of Dimethylformamide (DMF) and agitate for 30 minutes.

• Validation Gate: Visually inspect the resin. It must be fully swollen (translucent and expanded in volume) to ensure the polymer matrix is fully solvated, allowing reagent penetration. Drain DMF.

Step 2: Fmoc Deprotection

• Add 5 mL of 20% Piperidine in DMF to the resin. Agitate for 5 minutes, drain, and repeat for 15 minutes.

• Validation Gate (UV Monitoring): Collect the deprotection effluent. The cleavage of the Fmoc group generates a dibenzofulvene-piperidine adduct. Measure UV absorbance at 301 nm. A plateau in absorbance confirms complete Fmoc removal[8].

• Wash the resin thoroughly with DMF (5 × 5 mL) to remove all traces of piperidine.

Step 3: HAA Activation and Coupling

• Reagent Preparation: In a separate vial, dissolve 0.4 mmol (4 equivalents) of the Fmoc-HAA-OH and 0.39 mmol of HATU in 2 mL of DMF.

• Add 0.8 mmol (8 equivalents) of N,N-Diisopropylethylamine (DIPEA) to the vial. Causality: The slight under-stoichiometry of HATU prevents capping of the resin via guanidinium formation, while excess DIPEA ensures rapid formation of the highly reactive active ester.

• Transfer the activated mixture to the resin and agitate for 2 hours at room temperature (or 75°C for 15 mins if using microwave-assisted SPPS).

• Drain and wash with DMF (3 × 5 mL).

Step 4: Self-Validation of Coupling (The Kaiser Test)

• Extract a few resin beads and wash with ethanol.

• Add 2 drops each of ninhydrin, phenol, and potassium cyanide solutions. Heat at 100°C for 5 minutes.

• Validation Gate:

  • Negative Result (Yellow/Colorless beads): Primary amines are fully acylated. Proceed to the next cycle.

  • Positive Result (Blue beads): Incomplete coupling due to HAA steric hindrance. Do not proceed. Perform a double-coupling using a different chemistry (e.g., DIC/Oxyma) to force completion.

Step 5: Global Cleavage and Deprotection

• Once the sequence is complete, wash the resin with Dichloromethane (DCM) and dry under vacuum.

• Treat with a cleavage cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIPS), and 2.5% Water for 2 hours. Causality: TIPS acts as a carbocation scavenger, preventing the re-alkylation of electron-rich heterocyclic rings during TFA cleavage.

• Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize.

• Final Validation: Analyze via LC-MS to confirm the exact monoisotopic mass and assess crude purity.

Workflow Visualization

The following diagram illustrates the cyclical, self-validating nature of the Fmoc-SPPS protocol when handling difficult heterocyclic building blocks.

Self-validating Fmoc-SPPS workflow for the incorporation of heterocyclic amino acids.

Conclusion

Heterocyclic amino acids are not merely structural novelties; they are precision-engineered tools that solve fundamental pharmacokinetic and thermodynamic challenges in drug discovery[1][3]. By replacing flat, metabolically vulnerable natural side chains with conformationally restricted, heteroatom-rich rings, scientists can rationally design peptidomimetics with superior target affinity and extended half-lives[2][4]. However, the successful realization of these designs relies entirely on rigorous, self-validating synthetic protocols capable of overcoming the inherent steric and electronic challenges of these advanced building blocks.

References

• Design and Synthesis of New Classes of Heterocyclic C-Glycoconjugates and Carbon-Linked Sugar and Heterocyclic Amino Acids by Asymmetric Multicomponent Reactions (AMCRs) Source: acs.org (ACS Publications) URL:[Link]

• Unnatural Amino Acids (UAA'S): A Trendy Scaffold for Pharmaceutical Research Source: jddtonline.info (Journal of Drug Delivery and Therapeutics) URL:[Link]

• SYNTHETIC APPROACHES TO HETEROCYCLIC α,α-DISUBSTITUTED AMINO ACIDS Source: chim.it URL:[Link]

• Schematic presentation of the biological activity of heterocycles with β-amino acid moiety Source: researchgate.net URL:[Link]

• Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery Source: nih.gov (PMC) URL:[Link]

• Synthesis, Therapeutic Potential, Quantum Studies and Molecular Properties of Amino Acid Fused 1,3,4-Oxadiazole Derivatives Source: ijper.org URL:[Link]

• Linkers, Resins, and General Procedures for Solid-Phase Peptide Synthesis Source: springernature.com (Springer Protocols) URL:[Link]

• Automated solid-phase peptide synthesis to obtain therapeutic peptides Source: nih.gov (PMC) URL:[Link]

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• 8. Automated solid-phase peptide synthesis to obtain therapeutic peptides - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chirality of Ethyl 2-amino-3-(pyridin-3-yl)propanoate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The question of whether a molecule is chiral is fundamental in pharmaceutical development, as the three-dimensional arrangement of atoms can drastically alter a compound's therapeutic effects and toxicity. This guide provides a comprehensive analysis of Ethyl 2-amino-3-(pyridin-3-yl)propanoate, concluding that it is indeed a chiral molecule. This determination is based on the presence of a stereogenic center, specifically an asymmetric carbon atom. This document will delve into the theoretical basis for this chirality, outline state-of-the-art analytical techniques for its experimental verification and enantiomeric separation, and provide detailed protocols for these methodologies. The insights provided herein are intended to equip researchers and drug development professionals with the necessary knowledge to confidently assess and handle this and similar chiral compounds.

Introduction to Chirality and Its Significance

In the realm of organic chemistry and pharmacology, chirality is a geometric property of a molecule that is non-superimposable on its mirror image, much like a pair of hands.[1] These non-superimposable mirror images are known as enantiomers.[2] Enantiomers share identical physical and chemical properties in an achiral environment, such as melting point, boiling point, and solubility.[3] However, their interactions with other chiral entities, including biological receptors and enzymes, can differ significantly. This disparity can lead to one enantiomer exhibiting a desired therapeutic effect while the other may be inactive or, in some cases, cause adverse side effects.[4] Therefore, the ability to identify, separate, and analyze the individual enantiomers of a drug candidate is of paramount importance.

A common source of chirality in organic molecules is the presence of a chiral center, or stereocenter, which is typically a carbon atom bonded to four different substituent groups.[5]

Structural Analysis of Ethyl 2-amino-3-(pyridin-3-yl)propanoate

To determine if Ethyl 2-amino-3-(pyridin-3-yl)propanoate is chiral, we must first examine its molecular structure.

Molecular Structure:

The asterisk () denotes the potential chiral center.*

A detailed analysis of the carbon atom at the second position (C2) of the propanoate chain reveals that it is bonded to four distinct groups:

• An amino group (-NH2)

• A hydrogen atom (-H)

• A pyridin-3-ylmethyl group (-CH2-(pyridin-3-yl))

• An ethoxycarbonyl group (-COOCH2CH3)

Since the C2 carbon is attached to four different substituents, it satisfies the definition of a chiral center. Consequently, Ethyl 2-amino-3-(pyridin-3-yl)propanoate is a chiral molecule and can exist as a pair of enantiomers.

When synthesized through conventional chemical methods that do not employ a chiral catalyst or starting material, the result is typically a racemic mixture—a 50:50 mixture of the two enantiomers.[6][7] This mixture is optically inactive because the equal and opposite optical rotations of the two enantiomers cancel each other out.[8][9]

Experimental Verification and Enantiomeric Separation

Several analytical techniques can be employed to experimentally confirm the chirality of Ethyl 2-amino-3-(pyridin-3-yl)propanoate and to separate its enantiomers. The choice of method depends on the specific requirements of the analysis, such as the need for quantitative separation, absolute configuration determination, or high-throughput screening.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful and widely used technique for separating enantiomers.[10][11] The separation is achieved by using a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times.[12][13]

Principle: The chiral selector immobilized on the stationary phase forms transient diastereomeric complexes with the enantiomers of the analyte.[12] The difference in the stability of these complexes results in the differential retention and, therefore, separation of the enantiomers.

Experimental Protocol: Chiral HPLC Analysis

• Column Selection: Choose a suitable chiral stationary phase. For amino acid derivatives like Ethyl 2-amino-3-(pyridin-3-yl)propanoate, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) or crown ether-based CSPs are often effective.[12][14]

• Mobile Phase Preparation: A typical mobile phase for normal-phase chiral HPLC consists of a mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol). For reversed-phase, a mixture of water, acetonitrile, or methanol with an appropriate buffer is used. The exact ratio should be optimized to achieve the best separation.

• Sample Preparation: Dissolve a small amount of Ethyl 2-amino-3-(pyridin-3-yl)propanoate in the mobile phase to prepare a sample solution of a known concentration (e.g., 1 mg/mL).

• Instrumentation Setup:

  • Equilibrate the chiral HPLC column with the mobile phase at a constant flow rate (e.g., 1.0 mL/min).

  • Set the detector wavelength. A UV detector set to a wavelength where the pyridine ring absorbs (e.g., ~260 nm) is suitable.

• Injection and Data Analysis: Inject a small volume of the sample solution (e.g., 10 µL) onto the column. The resulting chromatogram will show two separate peaks if the enantiomers are successfully resolved. The area under each peak corresponds to the relative amount of each enantiomer.

Polarimetry

Polarimetry is a classical technique used to measure the optical rotation of a chiral substance.[15][16] Chiral molecules have the ability to rotate the plane of polarized light.[15] The direction and magnitude of this rotation are characteristic of the specific enantiomer and its concentration.

Principle: When plane-polarized light passes through a solution containing a chiral compound, the plane of polarization is rotated. The angle of rotation is measured by a polarimeter.[17][18] Enantiomers rotate the plane of polarized light by equal amounts but in opposite directions.

Experimental Protocol: Measurement of Optical Rotation

• Instrument Calibration: Calibrate the polarimeter using a blank solvent (the same solvent used to dissolve the sample).

• Sample Preparation: Prepare a solution of Ethyl 2-amino-3-(pyridin-3-yl)propanoate of a precise concentration in a suitable achiral solvent (e.g., ethanol or methanol).

• Measurement: Fill the polarimeter cell with the sample solution, ensuring there are no air bubbles. Measure the angle of rotation.

• Calculation of Specific Rotation: The specific rotation [α] is calculated using the formula: [α] = α / (l * c) where α is the observed rotation, l is the path length of the cell in decimeters, and c is the concentration of the solution in g/mL.

A non-zero optical rotation confirms the presence of an excess of one enantiomer, while a racemic mixture will show no optical rotation.[19]

Vibrational Circular Dichroism (VCD) Spectroscopy

VCD is a powerful spectroscopic technique that measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[20][21] It provides detailed structural information and can be used to determine the absolute configuration of a molecule by comparing the experimental spectrum with that predicted by quantum chemical calculations.[4][22]

Principle: VCD is the extension of circular dichroism into the infrared region, where vibrational transitions occur.[21] The VCD spectrum provides a fingerprint of the molecule's three-dimensional structure, including its stereochemistry.

Experimental Protocol: VCD Analysis

• Sample Preparation: Prepare a concentrated solution of the enantiomerically pure or enriched sample in a suitable deuterated solvent (e.g., CDCl3) to minimize solvent interference in the IR region.

• Data Acquisition: Record the VCD and IR spectra of the sample using a VCD spectrometer.

• Computational Modeling: Perform quantum chemical calculations (e.g., using Density Functional Theory) to predict the theoretical VCD spectrum for one of the enantiomers (e.g., the R-enantiomer).

• Spectral Comparison: Compare the experimental VCD spectrum with the calculated spectrum. A good match allows for the unambiguous assignment of the absolute configuration of the enantiomer in the sample.[23]

Data Presentation and Workflow Visualization

Table 1: Comparison of Analytical Techniques for Chiral Analysis

Technique	Principle	Advantages	Disadvantages
Chiral HPLC	Differential interaction with a chiral stationary phase.[13]	Quantitative separation, high resolution, applicable to a wide range of compounds.	Requires method development, can be expensive.
Polarimetry	Measurement of the rotation of plane-polarized light.[15]	Simple, non-destructive, provides information on enantiomeric excess.	Not suitable for racemic mixtures, requires pure samples.
VCD Spectroscopy	Differential absorption of circularly polarized infrared light.[20]	Determines absolute configuration, provides detailed structural information.	Requires specialized equipment and computational expertise.

Diagram 1: Experimental Workflow for Chiral Analysis

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The 3-Pyridyl Moiety: A Cornerstone of Modern Medicinal Chemistry

An In-depth Technical Guide for Drug Development Professionals

Introduction: The Strategic Importance of a "Privileged" Scaffold

In the landscape of medicinal chemistry, the pyridine ring stands out as a "privileged scaffold," a structural motif consistently found in a vast array of clinically successful drugs.[1] Among its isomers, the 3-pyridyl moiety holds a position of particular strategic importance. Its unique electronic distribution, hydrogen bonding capabilities, and steric profile make it a versatile tool for medicinal chemists to enhance potency, selectivity, and pharmacokinetic properties.[2] An analysis of drugs approved by the US FDA between 2014 and 2023 revealed that 54 contain a pyridine ring, with a significant number targeting cancer (33%) and central nervous system (CNS) disorders (20%).[2][3][4] This guide provides a detailed exploration of the 3-pyridyl moiety, from its fundamental physicochemical properties to its application in blockbuster drugs and the synthetic methodologies used to incorporate it into novel chemical entities.

Core Physicochemical and Electronic Profile

The utility of the 3-pyridyl group stems from the presence of the nitrogen atom, which fundamentally alters the electronic landscape compared to a simple benzene ring.[2] This nitrogen atom imparts a dipole moment, influences the ring's aromaticity, and provides a key point of interaction for biological targets.[5]

• Basicity and pKa: The pyridine nitrogen is weakly basic, with a pKa of approximately 5.2 for its conjugate acid.[6] This means that at physiological pH (7.4), the 3-pyridyl moiety is predominantly in its neutral, unprotonated form, which is crucial for membrane permeability. However, it can still act as a potent hydrogen bond acceptor, a characteristic central to its function.[6]

• Hydrogen Bonding: The lone pair of electrons on the nitrogen atom is a strong hydrogen bond acceptor.[2] Unlike the 2- and 4-pyridyl isomers, the nitrogen in the 3-position is less sterically hindered, allowing for optimal geometry in binding pockets. This ability to form strong, directional hydrogen bonds is frequently exploited to anchor ligands to the "hinge" region of kinases or other key residues in enzyme active sites.[2][6]

• Electronic Nature: The electron-withdrawing nature of the nitrogen atom creates an electron-deficient (π-deficient) ring system. This influences the reactivity of the ring and its ability to participate in π-π stacking interactions with aromatic residues in protein targets.[5]

Data Presentation: Pyridine vs. Benzene

The following table summarizes the key physicochemical differences that medicinal chemists leverage when considering a phenyl-to-pyridyl substitution.

Property	Benzene	Pyridine	Causality and Implication in Drug Design
Dipole Moment	0 D	~2.2 D	The significant dipole in pyridine enhances water solubility and allows for favorable dipole-dipole interactions with polar residues in a binding pocket, often improving binding affinity.[5]
pKa	N/A	~5.2 (of pyridinium ion)	Provides a basic center that can be protonated. This property can be tuned to optimize solubility and target engagement but must be balanced to ensure membrane permeability.[6]
Hydrogen Bonding	π-system (weak acceptor)	Nitrogen lone pair (strong acceptor)	The nitrogen atom is a key pharmacophoric feature, acting as a potent hydrogen bond acceptor to anchor the molecule to its biological target, significantly increasing potency.[2]
LogP	2.13	0.65	The lower lipophilicity of pyridine can improve aqueous solubility and reduce off-target toxicities associated with high lipophilicity, favorably impacting ADME properties.[7]

The 3-Pyridyl Moiety as a Strategic Pharmacophore

A pharmacophore is the ensemble of steric and electronic features necessary to ensure optimal molecular interactions with a specific biological target. The 3-pyridyl group is frequently employed as a key pharmacophoric element, most notably as a hydrogen bond acceptor.

Mandatory Visualization: Key Interactions of the 3-Pyridyl Moiety

Caption: Key non-covalent interactions involving the 3-pyridyl moiety.

In numerous kinase inhibitors, the 3-pyridyl nitrogen forms a critical hydrogen bond with a backbone amide proton in the hinge region of the ATP-binding site. This interaction mimics the hydrogen bonds formed by the adenine portion of ATP, making the 3-pyridyl group an effective "hinge-binder". A prime example is Imatinib (Gleevec) , a tyrosine kinase inhibitor used to treat chronic myeloid leukemia, where a 3-pyridyl group is essential for its activity.[1]

Bioisosterism: A Superior Alternative to Phenyl Rings

Bioisosteres are substituents or groups with similar physical or chemical properties that impart similar biological properties to a chemical compound. The 3-pyridyl group is a classic bioisostere of a phenyl ring. Swapping a phenyl for a 3-pyridyl ring is a common and often highly effective strategy in lead optimization for several reasons:

• Improved Potency: The introduction of a hydrogen bond accepting nitrogen can create a new, high-affinity interaction with the target protein that was not possible with a simple phenyl ring. In the development of potential Cdc7 inhibitors, the replacement of a phenyl ring with a pyridine resulted in a more than 500-fold improvement in biological potency.[2]

• Enhanced Solubility: The nitrogen atom increases the polarity of the molecule, which generally improves aqueous solubility. This is a critical parameter for oral bioavailability and formulation development.[1]

• Favorable ADME Profile: Introducing a pyridine ring can alter a compound's metabolic profile. The nitrogen atom can block a potential site of metabolism (e.g., para-hydroxylation on a phenyl ring), thereby increasing metabolic stability and half-life.[2] However, the pyridine ring itself can be a site of metabolism, often through CYP3A4-mediated oxidation.[3][4]

• Reduced Off-Target Effects: By improving solubility and reducing lipophilicity, the phenyl-to-pyridyl switch can decrease non-specific binding and reduce interactions with unintended targets, such as the hERG potassium channel, leading to a better safety profile.[5]

Prevalence & Application in FDA-Approved Therapeutics

The 3-pyridyl moiety is a key component in a wide range of approved drugs, demonstrating its versatility across different therapeutic areas.

Oncology

The largest category of pyridine-containing drugs approved in the last decade is for cancer treatment.[2][3]

• Abiraterone Acetate (Zytiga): Used to treat prostate cancer, this drug features a 3-pyridyl group that coordinates to the heme iron of CYP17A1, an enzyme crucial for androgen biosynthesis.

• Imatinib (Gleevec): As mentioned, this BCR-Abl tyrosine kinase inhibitor utilizes a 3-pyridyl group for hinge binding.[1]

Central Nervous System (CNS) Disorders

The ability of the 3-pyridyl moiety to fine-tune polarity and engage in specific hydrogen bonds makes it highly valuable for CNS drugs, which must cross the blood-brain barrier.[2][8]

• Varenicline (Chantix): A partial agonist for nicotinic acetylcholine receptors used for smoking cessation. The basic nitrogen of the pyridine ring is critical for its interaction with the receptor.

• Soticlestat (TAK-935): An inhibitor of the brain-specific enzyme cholesterol 24-hydroxylase (CH24H), developed for treating rare developmental and epileptic encephalopathies.[9]

Synthetic Strategies for Incorporation

The efficient incorporation of the 3-pyridyl moiety is a critical aspect of drug synthesis. While classical methods like the Hantzsch synthesis exist, modern cross-coupling reactions are the workhorse for medicinal chemists.[10][11]

Palladium-Catalyzed Cross-Coupling Reactions

The Suzuki-Miyaura cross-coupling is the most widely used method for forming the C-C bond between an aryl group and the 3-pyridyl ring.[12][13][14] This reaction typically involves the coupling of an aryl halide with a 3-pyridylboronic acid or its ester/boroxin derivative.[13][15] Other valuable cross-coupling reactions include the Negishi (using an organozinc reagent) and Stille (using an organotin reagent) couplings.[10]

Mandatory Visualization: Suzuki-Miyaura Coupling Workflow

Caption: A generalized workflow for Suzuki-Miyaura cross-coupling.

Experimental Protocols: Synthesis of 3-Pyridylboronic Acid

This protocol describes the synthesis of a key building block for Suzuki couplings, adapted from established procedures.[12][15]

Reaction: 3-Bromopyridine to 3-Pyridylboronic Acid via Lithium-Halogen Exchange.

Materials:

• 3-Bromopyridine

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi), 2.5 M in hexanes

• Triisopropyl borate

• Hydrochloric Acid (HCl), 2 M

• Diethyl ether

• Saturated sodium chloride (brine)

• Anhydrous magnesium sulfate

Procedure:

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add 3-bromopyridine (1.0 eq) and anhydrous THF.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-BuLi (1.05 eq) dropwise via syringe, maintaining the internal temperature below -70 °C. Stir the resulting mixture at -78 °C for 45 minutes.

• Borylation: Add triisopropyl borate (1.2 eq) dropwise, again keeping the temperature below -70 °C. After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quenching & Acidification: Cool the mixture to 0 °C in an ice bath and slowly add 2 M HCl to quench the reaction. Adjust the pH to approximately 7 by adding more 2 M HCl.

• Workup: Transfer the mixture to a separatory funnel. The product may precipitate at this stage. Extract the aqueous layer with diethyl ether (3x).

• Isolation: If a precipitate formed, filter the biphasic mixture and wash the solid with water and then diethyl ether. If no precipitate forms, separate the aqueous layer and concentrate it under reduced pressure to obtain the crude product.

• Purification: The crude 3-pyridylboronic acid can be purified by recrystallization from water to yield the final product.

Modern Approaches: C-H Activation

More recently, direct C-H activation has emerged as an atom-economical strategy to functionalize pyridine rings without the need for pre-functionalized starting materials like halides.[16][17] These methods often use transition-metal catalysts (e.g., rhodium, iridium) that can selectively activate a C-H bond on the pyridine ring or an attached aryl group, with the pyridine nitrogen often acting as a directing group.[16][18][19]

Metabolic Profile and ADME Considerations

The inclusion of a 3-pyridyl moiety significantly influences a drug candidate's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.[2]

• Absorption & Distribution: The improved solubility imparted by the pyridine ring can enhance absorption. Its moderate pKa ensures that a significant fraction of the compound is neutral at intestinal pH, allowing for passive diffusion across membranes.

• Metabolism: The pyridine ring is susceptible to metabolism, primarily by cytochrome P450 enzymes (with CYP3A4 being common).[4] The most frequent metabolic transformations are N-oxidation, which forms a pyridine N-oxide, and hydroxylation at one of the ring carbons. Understanding a compound's metabolic fate is crucial, as metabolites may have different activity or toxicity profiles. The N-oxide, for instance, can sometimes act as a bioisostere for the parent pyridine.[20]

• Excretion: The increased polarity from the pyridine ring and its metabolites generally facilitates renal clearance and excretion.

Conclusion

The 3-pyridyl moiety is far more than a simple heterocyclic building block; it is a sophisticated tool for molecular design. Its ability to act as a potent hydrogen bond acceptor, a solubility enhancer, and a metabolically stable phenyl bioisostere has cemented its status as a privileged scaffold in medicinal chemistry. From kinase inhibitors in oncology to neurotransmitter receptor modulators for CNS disorders, the strategic placement of a 3-pyridyl group has repeatedly proven to be a decisive factor in achieving clinical success. A thorough understanding of its physicochemical properties, biological interactions, and synthetic accessibility is therefore essential for any scientist engaged in the pursuit of novel therapeutics.

References

• A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. RSC Medicinal Chemistry.
• An Improved Protocol for the Preparation of 3-Pyridyl- and Some Arylboronic Acids. Molecules.
• Pyridine Nucleus as a Directing Group for Metal-Based C–H Bond Activ
• Pyridine alkaloids with activity in the central nervous system.
• Pyridine: the scaffolds with significant clinical diversity. RSC Publishing.
• The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design.
• Pyridine synthesis. Organic Chemistry Portal.
• A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. PubMed.
• A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. RSC Publishing.
• 3-pyridylboronic acid. Organic Syntheses.
• Generation of 3-Pyridyl Biaryl Systems via Palladium-Catalyzed Suzuki Cross-Couplings of Aryl Halides with 3-Pyridylboroxin. pubs.acs.org.
• Pyridones in drug discovery: Recent advances.
• Discovery of Novel 3-Piperidinyl Pyridine Derivatives as Highly Potent and Selective Cholesterol 24-Hydroxylase (CH24H) Inhibitors.
• Application Notes and Protocols for C-H Activation Using Pyridine-Based Ligands. Benchchem.
• The pyridazine heterocycle in molecular recognition and drug discovery.
• Physicochemical Properties of Substituted 2,3-Dihydrofuro[2,3-c]pyridines: A Technical Guide. Benchchem.
• Hydrogen Bonding Behavior Of Pyridine In Biological And Chemical Systems. RJWave.org.
• Pyridine C(sp 2 )
• Synthetic strategies to pyrido fused heterocycles. Indian Academy of Sciences.
• C–H Activation of Pyridines by Boryl Pincer Complexes: Elucidation of Boryl-Directed C–H Oxidative Addition to Ir and Discovery of Transition Metal-Assisted Reductive Elimination from Boron at Rh.
• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities.

Sources

• 1. Pyridine: the scaffolds with significant clinical diversity - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01571D [pubs.rsc.org]
• 2. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. The pyridazine heterocycle in molecular recognition and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rjwave.org [rjwave.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Pyridine alkaloids with activity in the central nervous system - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Pyridine synthesis [organic-chemistry.org]
• 11. ias.ac.in [ias.ac.in]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. Pyridine Nucleus as a Directing Group for Metal-Based C–H Bond Activation | IntechOpen [intechopen.com]
• 17. BJOC - Pyridine C(sp2)–H bond functionalization under transition-metal and rare earth metal catalysis [beilstein-journals.org]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. C–H Activation of Pyridines by Boryl Pincer Complexes: Elucidation of Boryl-Directed C–H Oxidative Addition to Ir and Discovery of Transition Metal-Assisted Reductive Elimination from Boron at Rh - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes & Protocols: Strategic Incorporation of 3-Pyridylalanine in Modern Peptide Synthesis

Introduction: Beyond the Canonical 20

In the landscape of peptide-based therapeutics and drug discovery, the incorporation of non-canonical amino acids is a cornerstone strategy for modulating pharmacological properties. 3-Pyridylalanine (3-Pal), an aromatic amino acid isomer of phenylalanine, has emerged as a particularly valuable building block.[1] Its pyridine side chain offers a unique combination of aromaticity and hydrophilicity, distinct from its natural counterparts.[2][3] The nitrogen atom in the pyridyl ring can act as a hydrogen bond acceptor and introduces a mild basic character, allowing for novel interactions with biological targets and significant improvements in peptide solubility and stability.[3][4]

These attributes have been successfully leveraged to enhance the biophysical characteristics of therapeutic peptides like glucagon, improving their suitability for medicinal applications without compromising biological activity.[2][3] This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals on the effective incorporation of 3-pyridylalanine into synthetic peptides, with a focus on the widely adopted Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Reagent Selection: The Foundation of a Successful Synthesis

The starting material is critical for any synthesis. While the prompt specifies "3-pyridylalanine ethyl ester," it is crucial to understand that for direct use in standard SPPS protocols, the N-terminally protected, free carboxylic acid form is required. The ethyl ester serves as a protecting group for the C-terminus and must be removed prior to activation and coupling.

2.1 The Standard Reagent: N-α-Fmoc-L-3-pyridylalanine

For most applications, the commercially available N-α-Fmoc-L-3-pyridylalanine is the reagent of choice.[5][6] The Fluorenylmethoxycarbonyl (Fmoc) group provides robust, base-labile protection of the alpha-amino group, which is the heart of the Fmoc/tBu SPPS strategy.

Property	Value	Source
Chemical Name	(S)-N-Fmoc-(3-Pyridyl)alanine	[7]
CAS Number	175453-07-3	[6]
Molecular Formula	C23H20N2O4	[8]
Molecular Weight	388.42 g/mol	[8]
Appearance	White to off-white solid	[7]
Storage	2-8°C, desiccated	[7]

2.2 Handling the Ethyl Ester Precursor

If your synthesis begins with L-3-pyridylalanine ethyl ester, a saponification (base-catalyzed hydrolysis) step is required to generate the free carboxylic acid necessary for peptide coupling.

Protocol 1: Hydrolysis of L-3-Pyridylalanine Ethyl Ester

• Dissolution: Dissolve L-3-pyridylalanine ethyl ester in a suitable solvent mixture, such as 1:1 Methanol:Water.

• Saponification: Add 1.1 equivalents of 1M Sodium Hydroxide (NaOH) solution dropwise at 0°C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Neutralization: Upon completion, carefully neutralize the reaction mixture to pH ~7 with 1M Hydrochloric Acid (HCl) at 0°C.

• Isolation: Remove the organic solvent under reduced pressure. The resulting aqueous solution containing L-3-pyridylalanine can be lyophilized or used directly in the subsequent N-α-Fmoc protection step.

The Synthetic Workflow: Incorporation via Fmoc-SPPS

The core of modern peptide synthesis is the iterative cycle of deprotection and coupling on a solid support. The general workflow for incorporating Fmoc-L-3-pyridylalanine is consistent with that of other standard Fmoc-amino acids.

Sources

• 1. 3-(3-Pyridyl)alanine | C8H10N2O2 | CID 152953 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pyridyl-alanine as a Hydrophilic, Aromatic Element in Peptide Structural Optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. chemimpex.com [chemimpex.com]
• 6. Fmoc-3-pyridyl­ alanine [midas-pharma.com]
• 7. (S)-N-Fmoc-(3-Pyridyl)alanine | 175453-07-3 [chemicalbook.com]
• 8. chembk.com [chembk.com]

Application Note: Optimized Fmoc-Protection of Ethyl 2-amino-3-(pyridin-3-yl)propanoate

Unnatural amino acids, particularly 3-pyridylalanine (3-Pal), are critical building blocks in the design of modern peptide therapeutics. The incorporation of 3-Pal into peptide sequences—such as replacing the Tyr³ residue in somatostatin antagonists—has been shown to significantly enhance receptor affinity and pharmacokinetic profiles 1. To utilize 3-Pal in solid-phase peptide synthesis (SPPS) or solution-phase coupling, the α-amino group must be orthogonally protected, most commonly with a 9-fluorenylmethyloxycarbonyl (Fmoc) group.

This technical guide provides a highly optimized, self-validating protocol for the Fmoc-protection of the ethyl ester derivative: Ethyl 2-amino-3-(pyridin-3-yl)propanoate .

Mechanistic Rationale & Experimental Design

Reagent Selection: Fmoc-OSu vs. Fmoc-Cl

The choice of the Fmoc-donating reagent dictates the purity profile of the final product. While Fmoc-Cl is highly reactive, it is prone to causing oligomerization (dipeptide formation) and stereomutation (racemization) during the protection of α-amino acids. Therefore, 9-fluorenylmethyl N-succinimidyl carbonate (Fmoc-OSu) is the preferred reagent. Fmoc-OSu is a stable, crystalline solid that provides rapid, racemization-free derivatization of amines 23.

Solvent and Base System

Unlike free amino acids, which require biphasic aqueous/organic mixtures (e.g., Na₂CO₃ in Dioxane/H₂O) for solubility, the ethyl ester of 3-Pal is highly soluble in organic solvents. Utilizing a strictly anhydrous organic system—Dichloromethane (DCM) with N,N-Diisopropylethylamine (DIPEA)—prevents premature base-catalyzed hydrolysis of the ethyl ester 4. DIPEA is specifically chosen over Triethylamine (TEA) because its steric bulk minimizes nucleophilic side reactions.

The Pyridine Trap: Workup Causality

A standard peptide chemistry workup involves washing the organic layer with 5% KHSO₄ or 1M HCl to remove residual base and unreacted amino acids. Applying this standard workup to 3-pyridylalanine derivatives is a fatal error. The pyridine nitrogen (pKa ≈ 5.2) will readily protonate under acidic conditions, driving the Fmoc-protected product entirely into the aqueous layer. Thus, the protocol mandates a strictly neutral-to-basic workup using saturated NaHCO₃ to ensure the product remains in the organic phase.

Reaction Workflow

Workflow for the Fmoc-protection of 3-pyridylalanine ethyl ester.

Quantitative Data Summaries

Table 1: Reaction Stoichiometry & Reagent Properties

Reagent	MW ( g/mol )	Equivalents	Function
Ethyl 2-amino-3-(pyridin-3-yl)propanoate·2HCl	267.15	1.00	Substrate
Fmoc-OSu	337.33	1.05	Acylating Agent
N,N-Diisopropylethylamine (DIPEA)	129.24	3.50	Non-nucleophilic Base
Dichloromethane (DCM)	84.93	0.1 M	Solvent

Table 2: Troubleshooting Guide

Observation	Root Cause	Corrective Action
No product isolated after workup	Acidic wash (e.g., HCl) protonated the pyridine ring, extracting product into the aqueous phase.	Strictly use saturated NaHCO₃ and brine for aqueous workup.
Incomplete conversion (TLC shows SM)	Insufficient base to neutralize the dihydrochloride salt.	Verify pH > 8 prior to Fmoc-OSu addition. Add additional DIPEA if necessary.
High-molecular-weight impurities	Use of Fmoc-Cl leading to dipeptide formation.	Use Fmoc-OSu, which is significantly less prone to oligomerization side reactions.

Step-by-Step Methodology

Step 1: Preparation of the Reaction Mixture

• Suspend Ethyl 2-amino-3-(pyridin-3-yl)propanoate dihydrochloride (1.0 eq) in anhydrous Dichloromethane (DCM) to achieve a substrate concentration of 0.1 M.

• Cool the suspension to 0 °C using an ice-water bath under an inert atmosphere (N₂ or Argon).

• Dropwise add DIPEA (3.5 eq). The suspension will clarify as the free base of the amino acid ester is generated.

• Self-Validation Checkpoint: Spot a micro-aliquot of the solution onto a dampened pH strip. The pH must read > 8. If it is neutral or acidic, the primary amine is still protonated and will not react. Add DIPEA in 0.1 eq increments until basic.

Step 2: Addition of Fmoc-OSu

• Dissolve Fmoc-OSu (1.05 eq) in a minimal volume of anhydrous DCM.

• Add the Fmoc-OSu solution dropwise to the reaction mixture at 0 °C over 15 minutes to control the exothermic acylation and prevent localized concentration spikes.

Step 3: Reaction Progression

• Remove the ice bath and allow the reaction to warm naturally to room temperature (RT).

• Stir continuously for 4–6 hours.

• Self-Validation Checkpoint (TLC Monitoring): Elute a TLC plate with Hexanes/EtOAc (1:1). Visualize with UV light (254 nm) and a Ninhydrin stain. The starting material is Ninhydrin-positive (turns pink/purple upon heating). The Fmoc-protected product is highly UV-active but Ninhydrin-negative. The reaction is complete when the Ninhydrin-positive spot is fully consumed.

Step 4: Workup (Critical Step)

• Dilute the reaction mixture with additional DCM (equal to the original reaction volume).

• Wash the organic layer with saturated aqueous NaHCO₃ (2 × 1 reaction volume). Note: This removes the N-hydroxysuccinimide (NHS) byproduct and hydrolyzes any trace unreacted Fmoc-OSu.

• Wash with brine (1 × 1 reaction volume).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product as a viscous oil or off-white solid.

Step 5: Purification

• Purify the crude residue via flash column chromatography on silica gel.

• Use a gradient elution of Hexanes to Ethyl Acetate. Due to the polarity of the pyridine ring, the product typically elutes around 40–60% EtOAc in Hexanes.

• Pool the pure fractions and concentrate in vacuo to afford Ethyl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(pyridin-3-yl)propanoate .

References

• Pyridyl-Ala in the third position of radiolabeled somatostatin antagonists: the effect of regioisomeric substitution National Center for Biotechnology Information (PMC) URL:[Link]

• Amino Acids: Insights and Roles in Heterocyclic Chemistry, Volume 1: Protecting Groups EBIN.PUB URL: [Link]

• Peptides: Chemistry and Biology USPTO / Wiley URL: [Link]

• 1 Protection Reactions Wiley-VCH URL:[Link]

Sources

• 1. Pyridyl-Ala in the third position of radiolabeled somatostatin antagonists: the effect of regioisomeric substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ebin.pub [ebin.pub]
• 3. ptacts.uspto.gov [ptacts.uspto.gov]
• 4. application.wiley-vch.de [application.wiley-vch.de]

Preparation of Peptidomimetics Using Pyridylalanine Esters: Synthesis, Macrocyclization, and Metallation

Introduction & Mechanistic Rationale

Unnatural amino acids (UAAs) are critical tools in the optimization of peptidomimetics, bridging the gap between small molecules and larger biologics by improving target selectivity, structural rigidity, and metabolic stability[1]. Among these, pyridylalanine (Pal) esters—specifically the 2-, 3-, and 4-pyridyl isomers—are highly valued for their ability to introduce nitrogen-containing aromatic rings directly into the peptide backbone.

The incorporation of Pal residues is driven by distinct mechanistic goals in drug development and biocatalysis:

• Metal Coordination & Biocatalysis: The pyridine nitrogen acts as a versatile ligand. For instance, 3-pyridylalanine (3-Pal) can be engineered into dimer interfaces to create bidentate metal-binding sites for transition metals like Cu(II), transforming the peptide into an enantioselective biocatalyst for Diels–Alder cycloadditions[2].

• Structural Self-Assembly: 4-pyridylalanine (4-Pal) is frequently utilized to drive the self-assembly of peptide nanostructures through metal coordination (e.g., with Pt(II) or Re(I) complexes)[3].

• Pharmacokinetic Optimization: Substituting canonical aromatic amino acids (like Phenylalanine or Histidine) with Pal can drastically enhance binding affinity to targets such as IgG, while simultaneously tuning the isoelectric point and half-life of the therapeutic candidate[4].

Experimental Workflow

The synthesis of Pal-containing peptidomimetics requires a carefully orchestrated sequence of Solid-Phase Peptide Synthesis (SPPS), cleavage, macrocyclization, and metallation.

Workflow for the synthesis, macrocyclization, and metallation of pyridylalanine peptidomimetics.

Protocol 1: Fmoc-SPPS of Pyridylalanine-Containing Peptides

Expert Insight on Causality: While 3-Pal and 4-Pal can be incorporated using standard HBTU/DIEA coupling, 2-pyridylalanine (2-Pal) is notoriously susceptible to base-catalyzed racemization during activation[4]. The electron-withdrawing nature of the ortho-nitrogen stabilizes the enol/enolate intermediate. To circumvent this and preserve enantiomeric purity, a neutral coupling system utilizing N,N'-Diisopropylcarbodiimide (DIC) and OxymaPure is mandatory.

Step-by-Step Methodology:

• Resin Preparation: Swell Rink Amide resin (0.1 mmol scale, ~0.5 mmol/g loading) in anhydrous Dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 × 10 min). Wash thoroughly with DMF (5 × 1 min).

• Amino Acid Activation & Coupling:

  • Dissolve Fmoc-Pal-OH (0.3 mmol, 3 eq) and OxymaPure (0.3 mmol, 3 eq) in 2 mL of DMF.

  • Add DIC (0.3 mmol, 3 eq) to the mixture and pre-activate for 2 minutes at room temperature.

  • Add the activated UAA to the resin and agitate for 60 minutes.

• Self-Validation (Kaiser Test): Perform a Kaiser test on a few cleaved beads. A colorless/yellow bead indicates successful coupling. If the beads turn blue (indicating free primary amines), repeat step 3.

• Cleavage: Treat the resin with a cleavage cocktail of TFA/TIS/H2O (95:2.5:2.5 v/v/v) for 2 hours at room temperature[4].

• Isolation: Filter the resin, concentrate the filtrate under a stream of N₂, and precipitate the crude peptide in ice-cold anhydrous diethyl ether. Centrifuge and lyophilize the pellet.

Protocol 2: Enzymatic Macrocyclization and Metal Coordination

Expert Insight on Causality: Traditional chemical macrocyclization of linear peptides often suffers from competing oligomerization, requiring highly dilute, solvent-heavy conditions. Utilizing a macrocyclase enzyme like Peptide Cyclase 1 (PCY1) allows for highly efficient cyclization of metal-binding sequences under mild, aqueous conditions (achieving approx. 90% conversion)[5].

Step-by-Step Methodology:

• Enzymatic Cyclization: Dissolve the linear Pal-containing peptide (5 mM stock) in cyclization buffer (20 mM Tris, 100 mM NaCl, 5 mM DTT, pH 8.5)[5].

• Enzyme Addition: Add purified PCY1 (0.10 mM stock) to achieve a final enzyme concentration of 1–5 µM[5].

• Incubation: Incubate the reaction at 25°C for 16 hours. Monitor the conversion via LC-MS to ensure the disappearance of the linear precursor.

• Metallation: To the purified cyclic peptide, add 1.1 equivalents of the desired metal salt (e.g., Cu(NO₃)₂ for 3-Pal or K₂PtCl₄ for 4-Pal) in a 50 mM KH₂PO₄ buffer (pH 7.0)[3]. Incubate for 2 hours at room temperature.

• Self-Validation (NMR/UV-Vis): Verify metal coordination spectroscopically. For example, upon Pt(II) coordination to 4-Pal, the ¹H-NMR protons ortho and meta to the heterocyclic nitrogen will shift upfield (e.g., from 8.76 ppm to 8.55 ppm), confirming successful self-assembly and metallation[3].

Quantitative Data: Isomeric Comparison

The selection of the specific Pal isomer dictates the synthetic strategy, the risk of side reactions, and the final physicochemical properties of the peptidomimetic.

Pyridylalanine Isomer	SPPS Racemization Risk	Optimal Coupling System	Metal Binding Mode	Typical Application
2-Pyridylalanine (2-Pal)	High[4]	DIC / OxymaPure	Bidentate (N, N)	High-affinity IgG binding[4]
3-Pyridylalanine (3-Pal)	Low	HBTU / DIEA or DIC	Monodentate / Bridging	Enantioselective biocatalysis[2]
4-Pyridylalanine (4-Pal)	Low	HBTU / DIEA or DIC	Monodentate / Linear	Nanofibril self-assembly[3]

Sources

• 1. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scholarworks.bgsu.edu [scholarworks.bgsu.edu]
• 4. Synthesis and structure–activity relationship studies of IgG-binding peptides focused on the C-terminal histidine residue - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Macrocylases as synthetic tools for ligand synthesis: enzymatic synthesis of cyclic peptides containing metal-binding amino acids - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Ethyl 2-amino-3-(pyridin-3-yl)propanoate as a Chiral Building Block in Peptide Drug Discovery

Executive Summary

The optimization of peptide therapeutics and small-molecule peptidomimetics frequently encounters a biophysical bottleneck: native amino acid sequences often exhibit poor aqueous solubility, high aggregation propensity, and rapid proteolytic degradation. Ethyl 2-amino-3-(pyridin-3-yl)propanoate (the ethyl ester of 3-Pyridylalanine, or 3-Pal) has emerged as a premier chiral building block to overcome these limitations. By serving as a hydrophilic, aromatic surrogate for natural residues like Phenylalanine (Phe) or Tyrosine (Tyr), 3-Pal enables precise synthetic mutagenesis. This application note details the mechanistic rationale, comparative biophysical data, and validated protocols for the synthesis and incorporation of this critical unnatural amino acid.

Mechanistic Rationale: The "Hassle-Free" Aromatic Element

As a Senior Application Scientist, I frequently observe that simple substitution of hydrophobic aromatic residues with highly polar natural amino acids (e.g., Arginine or Aspartic Acid) destroys receptor binding affinity. 3-Pyridylalanine offers an elegant, self-validating solution through isoelectric adjustment and dipole introduction [1].

• Causality of Solubility: The nitrogen atom within the pyridine ring introduces a strong dipole moment and acts as a hydrogen bond acceptor. This significantly lowers the partition coefficient (cLogP) compared to Phenylalanine, shifting the molecule toward hydrophilicity and preventing peptide aggregation in aqueous media.

• Causality of pH-Dependent Stability: The pyridine nitrogen is weakly basic (pKa ~5.2). At acidic formulation pH, it becomes protonated, drastically increasing solubility. At physiological pH (7.4), it remains largely neutral, preserving the membrane permeability required for cellular uptake and oral bioavailability [2].

• Causality of Receptor Affinity: Unlike aliphatic hydrophilic residues, the pyridine ring maintains the aromatic character necessary for π−π stacking and hydrophobic pocket engagement within target receptors (e.g., GLP-1 or GnRH receptors) [1].

Comparative Biophysical Properties

To illustrate the structural impact of incorporating the 3-Pal building block, the following table summarizes the quantitative and mechanistic differences between native Phenylalanine and 3-Pyridylalanine.

Property	Native Phenylalanine (Phe)	3-Pyridylalanine (3-Pal)	Mechanistic Impact on Drug Design
Aromaticity	Yes (Benzene ring)	Yes (Pyridine ring)	Maintains hydrophobic pocket binding and π−π stacking.
Hydrogen Bonding	None	H-bond Acceptor (N-atom)	Enhances receptor affinity via novel polar interactions.
cLogP (Hydrophilicity)	~1.5	~0.6	Increases aqueous solubility; reduces peptide aggregation.
Acid-Base Chemistry	Neutral	Weakly Basic (pKa ~5.2)	Enables isoelectric adjustment; highly soluble at acidic pH.
Metabolic Stability	Susceptible to proteolysis	Highly resistant	Unnatural side chain evades native proteolytic enzymes.
Oral Bioavailability	Low (in cyclic peptides)	Enhanced (up to 18%)	Supports passive permeability in cyclic hexapeptides [2].

Experimental Workflows & Protocols

The following protocols represent a self-validating system for generating and utilizing the chiral building block.

Protocol A: Gram-Scale Photoredox Synthesis of Ethyl (S)-2-amino-3-(pyridin-3-yl)propanoate

Traditional cross-coupling methods for synthesizing heteroaryl amino acids often require harsh organometallic reagents that risk epimerization of the chiral center. We utilize a highly efficient photoredox catalysis method that operates via single-electron transfer (SET) at room temperature [3].

Materials & Reagents:

• 2-Bromopyridine (25 mmol)

• Chiral dehydroalanine (DHA) derivative (30 mmol, 1.2 eq)

• Hantzsch ester (25 mmol, 1.0 eq)

• Iridium photoredox catalyst: [Ir(dF(CF3​)ppy)2​(dtbbpy)]PF6​ (0.1 mol%, 23 mg)

• Degassed aqueous DMSO

Step-by-Step Methodology:

• Reaction Assembly: In an oven-dried, nitrogen-flushed round-bottom flask, dissolve the 2-bromopyridine and chiral DHA derivative in the degassed aqueous DMSO.

• Catalyst & Reductant Addition: Add the Iridium catalyst and Hantzsch ester. Causality: The Ir-catalyst absorbs visible light to initiate the SET process, generating a highly reactive, regiospecific pyridyl radical. The Hantzsch ester is critical as it acts as the terminal hydrogen atom donor to quench the catalytic cycle and provide the necessary proton/electron pair without requiring high-pressure hydrogen gas [3].

• Irradiation: Irradiate the stirring mixture with a 34 W Blue LED lamp at room temperature for 16–24 hours. The mild room-temperature condition is the primary mechanism preventing the racemization of the newly formed chiral center.

• Purification: Quench the reaction with deionized water, extract with ethyl acetate (3 x 50 mL), dry over MgSO4​ , and purify via silica gel flash chromatography to yield the enantiopure ethyl ester product.

Protocol B: Fmoc-Solid Phase Peptide Synthesis (SPPS) Incorporation

To utilize the synthesized ethyl ester in standard SPPS, it must be converted to Fmoc-3-Pal-OH.

Step-by-Step Methodology:

• Ester Hydrolysis & Protection: Treat Ethyl (S)-2-amino-3-(pyridin-3-yl)propanoate with LiOH (1.5 eq) in THF/ H2​O (1:1) for 2 hours to saponify the ethyl ester. Adjust pH to 8.5 and directly react with Fmoc-OSu (1.2 eq) to yield Fmoc-3-Pal-OH.

• Resin Preparation: Swell Rink Amide resin (0.1 mmol scale) in DMF for 30 minutes. Deprotect the initial Fmoc group using 20% piperidine in DMF.

• Coupling Reaction (Critical Step): Pre-activate Fmoc-3-Pal-OH (3.0 eq) with HATU (2.9 eq) and DIPEA (6.0 eq) in DMF for exactly 2 minutes. Add the activated mixture to the resin and agitate for 45 minutes at room temperature. Causality: The electron-withdrawing nature of the pyridine ring can slightly alter the nucleophilicity of the α -amine. HATU is explicitly chosen over HBTU due to its superior reactivity, which minimizes the residence time of the activated ester, thereby completely suppressing epimerization of the chiral α -carbon during coupling.

• Cleavage: Cleave the optimized peptide from the resin using a standard TFA/TIS/ H2​O (95:2.5:2.5) cocktail for 2 hours, followed by cold ether precipitation.

Process Visualization

Workflow: Photoredox synthesis of the 3-Pal building block to peptide drug optimization.

References

• Pyridyl-alanine as a Hydrophilic, Aromatic Element in Peptide Structural Optimization. ACS Medicinal Chemistry Letters / Journal of Medicinal Chemistry (2016).[Link]

• Pyridyl-Ala Modified Cyclic Hexapeptides: In-Vitro and In-Vivo Profiling for Oral Bioavailability. International Journal of Peptide Research and Therapeutics (2020).[Link]

• A practical and scalable system for heteroaryl amino acid synthesis. Chemical Science (Royal Society of Chemistry) (2017).[Link]

Reaction conditions for coupling 3-pyridylalanine ethyl ester

Application Note: Optimized Reaction Conditions for the Peptide Coupling of 3-Pyridylalanine Ethyl Ester

Executive Summary & Chemical Context

The incorporation of unnatural heteroaryl amino acids, such as 3-pyridylalanine (3-Pal), is a cornerstone strategy in modern medicinal chemistry. Substituting natural aromatic residues (like phenylalanine or histidine) with 3-Pal has been proven to enhance aqueous solubility, optimize pharmacokinetic profiles, and increase receptor binding affinity in various therapeutics. Notable examples include the gonadotropin-releasing hormone (GnRH) antagonist 1[1], structure-activity relationship studies of 2[2], and the engineering of3[3].

When utilized as a building block in solution-phase synthesis, 3-pyridylalanine ethyl ester (H-3-Pal-OEt) acts as a C-terminally protected nucleophile. However, coupling an N-protected amino acid to H-3-Pal-OEt presents distinct physicochemical challenges. This application note details the mechanistic causality behind these challenges and provides self-validating protocols for high-yielding, epimerization-free amide bond formation.

Mechanistic Insights: Causality in Reagent Selection

Coupling reactions involving H-3-Pal-OEt are governed by two competing kinetic pathways: the desired aminolysis (amide bond formation) and the undesired oxazolone formation (leading to racemization of the activated electrophile)[2]. As a Senior Application Scientist, I emphasize that understanding the microenvironment of this reaction is critical to preventing synthetic failure.

• Pyridine Ring Interference: The nitrogen atom of the 3-pyridyl group is weakly basic (pKa ~5.2). If the reaction microenvironment is not sufficiently buffered with a tertiary amine (e.g., DIPEA or NMM), the local pH can drop, leading to partial protonation of the α-amine of H-3-Pal-OEt. This drastically reduces its nucleophilicity, slowing down the coupling rate.

• The Threat of Racemization: Because the nucleophilic attack of H-3-Pal-OEt can be sluggish due to steric and electronic factors, the activated N-protected amino acid (the electrophile) spends more time in its highly reactive state. This prolonged activation increases the probability of intramolecular cyclization into an oxazolone intermediate, which rapidly epimerizes[4].

• The 7-Aza Neighboring Group Effect: To outcompete racemization, the activation step must yield an intermediate that undergoes exceptionally fast aminolysis. Reagents like HATU (incorporating the HOAt moiety) are vastly superior to standard carbodiimides (like DIC or EDC alone) in this context. The nitrogen atom at position 7 of the HOAt active ester forms a hydrogen bond with the incoming α-amine of H-3-Pal-OEt, pre-organizing the transition state and accelerating the coupling[4].

Mechanistic rationale for using HATU to prevent racemization during sluggish couplings.

Quantitative Data: Coupling Reagent Comparison

The selection of the coupling cocktail dictates both the yield and the stereochemical integrity of the product. The table below summarizes the performance of standard coupling systems when reacting Fmoc-AA-OH with H-3-Pal-OEt.

Coupling System	Base	Solvent	Reaction Time	Relative Yield	Epimerization Risk	Workup Complexity
HATU / HOAt	DIPEA	DMF	1 - 2 h	> 95%	Very Low	Moderate (DMF removal)
EDC / HOBt	NMM	DCM/DMF	3 - 5 h	80 - 90%	Low	Low (Water-soluble urea)
DIC / Oxyma	DIPEA	DMF	2 - 4 h	85 - 95%	Low	Moderate (DCU filtration)

Experimental Workflows & Protocols

Workflow for the solution-phase peptide coupling of 3-pyridylalanine ethyl ester.

Protocol A: High-Efficiency Coupling using HATU/DIPEA (Recommended)

This protocol leverages the 7-aza effect to ensure rapid coupling, minimizing the risk of electrophile racemization. It is highly recommended when the N-protected amino acid is prone to epimerization (e.g., Fmoc-Cys(Trt)-OH or Fmoc-His(Trt)-OH).

Self-Validating System Check: The use of 5% LiCl during the aqueous workup is a critical self-validating step; it specifically partitions DMF into the aqueous phase, preventing DMF carryover from artificially inflating the crude mass yield.

• Preparation: In an oven-dried round-bottom flask under an inert atmosphere (N2), dissolve the N-protected amino acid (1.0 eq, e.g., 1.0 mmol) and HATU (1.1 eq, 1.1 mmol) in anhydrous DMF (5.0 mL, to achieve a 0.2 M concentration).

• Pre-Activation: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq, 2.5 mmol) dropwise. Stir the mixture at room temperature for 5 minutes. The solution will typically turn a pale yellow, indicating the formation of the active OAt ester.

• Nucleophile Addition: Add 3-pyridylalanine ethyl ester dihydrochloride (H-3-Pal-OEt·2HCl) (1.05 eq, 1.05 mmol). Crucial Step: Immediately add an additional 2.0 eq (2.1 mmol) of DIPEA to neutralize the hydrochloride salts and free-base the α-amine.

• Reaction: Stir the reaction mixture at room temperature for 2 hours. Monitor the consumption of the activated ester via LC-MS.

• Quench and Extraction: Dilute the reaction mixture with Ethyl Acetate (EtOAc) (30 mL). Quench by adding saturated aqueous NaHCO3 (15 mL).

• Washing: Separate the organic layer and wash sequentially with:

  • 5% aqueous LiCl solution (3 × 15 mL) to remove DMF.

  • Saturated aqueous NH4Cl (15 mL) to remove excess basic species.

  • Brine (15 mL).

• Isolation: Dry the organic phase over anhydrous Na2SO4, filter, and concentrate in vacuo to afford the crude dipeptide.

Protocol B: Scalable Solution-Phase Coupling using EDC/HOBt

This protocol is optimized for scale-up scenarios where the removal of urea byproducts is problematic. EDC produces a water-soluble urea byproduct, streamlining the purification process, a technique widely utilized in the synthesis of complex 5[5].

• Preparation: Dissolve the N-protected amino acid (1.0 eq), HOBt (1.2 eq), and H-3-Pal-OEt·2HCl (1.05 eq) in a 4:1 mixture of DCM/DMF (0.15 M).

• Cooling: Cool the mixture to 0 °C in an ice bath to control the exothermic activation and suppress initial oxazolone formation.

• Base Addition: Add N-Methylmorpholine (NMM) (3.0 eq) dropwise to neutralize the hydrochloride salts. NMM is preferred here over DIPEA as its weaker basicity further minimizes base-catalyzed racemization.

• Activation: Add EDC·HCl (1.2 eq) portion-wise over 10 minutes.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 4–6 hours.

• Workup: Dilute with additional DCM. Wash the organic layer sequentially with saturated NaHCO3, water, and brine. The EDC-urea byproduct partitions entirely into the aqueous washes.

• Isolation: Dry over MgSO4, filter, and evaporate the solvent.

References

• Title : A practical and scalable system for heteroaryl amino acid synthesis Source : nih.gov URL :[Link]

• Title : Synthesis and structure–activity relationship studies of IgG-binding peptides focused on the C-terminal histidine residue Source : nih.gov URL :[Link]

• Title: Process for the manufacture of degarelix and its intermediates (WO2012055903A1)

• Title : Tunable Biased Signaling of the Angiotensin II Type 1 Receptor for Inotropy via C-Terminal Peptide Engineering and Allosteric Site Targeting Source : acs.org URL :[Link]

• Title : Potent and Selective Thrombin Inhibitors Incorporating the Constrained Arginine Mimic l-3-Piperidyl(N-guanidino)alanine at P1 Source : acs.org URL :[Link]

Sources

• 1. A practical and scalable system for heteroaryl amino acid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and structure–activity relationship studies of IgG-binding peptides focused on the C-terminal histidine residue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. WO2012055903A1 - Process for the manufacture of degarelix and its intermediates - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Ethyl 2-amino-3-(pyridin-3-yl)propanoate

Welcome to the Technical Support Center for the synthesis of Ethyl 2-amino-3-(pyridin-3-yl)propanoate (also known as 3-(3-pyridyl)alanine ethyl ester). This non-natural amino acid derivative is a critical building block in the design of1[1].

Due to the amphoteric nature of the starting material and the dual basic sites in the product, researchers frequently encounter stalled conversions and severe yield losses during aqueous workup. This guide provides a self-validating protocol, mechanistic troubleshooting, and quantitative data to help you achieve >90% isolated yields.

Core Experimental Workflow

Workflow for the synthesis and isolation of Ethyl 2-amino-3-(pyridin-3-yl)propanoate.

Troubleshooting Guides & FAQs

Q: Why is my esterification conversion stalling at 60-70% despite refluxing overnight? A: The Fischer esterification of this specific molecule is heavily dependent on the stoichiometric ratio of the acid catalyst. When using thionyl chloride ( SOCl2​ ) in ethanol, the reaction generates HCl in situ, which acts as the catalyst. However, 3-(3-pyridyl)alanine possesses two highly basic sites: the pyridine nitrogen and the α -amino group. Causality: Two equivalents of the generated HCl are immediately consumed to form the unreactive dihydrochloride salt. If you only use 1.5–2.0 equivalents of SOCl2​ , no free HCl remains to catalyze the esterification equilibrium. You must use 2.5 to 3.0 equivalents of SOCl2​ to ensure complete activation.

Q: I am losing massive amounts of product during the aqueous workup. What is going wrong? A: This is the most common failure point. The product is highly water-soluble if not completely deprotonated. The pyridine ring has a predicted pKa of ~3.4–5.2, and the α -amino ester group has a pKa of ~7.5–8.0[2][3]. Causality: If you neutralize the aqueous phase to a standard pH of 7.0, the α -amino group remains largely protonated ( NH3+​ ), trapping the product in the aqueous layer. You must adjust the aqueous phase to pH 9.5–10.0 to fully deprotonate both nitrogens, rendering the molecule neutral and lipophilic enough for organic extraction.

Q: My product hydrolyzed back to the starting amino acid during basification. How do I prevent this? A: Neutralizing the dihydrochloride salt with a strong base (like NaOH ) is highly exothermic. If the solution heats up while the pH locally spikes above 12, the newly formed ethyl ester will rapidly undergo base-catalyzed hydrolysis. Solution: Always perform the basification at 0 °C using a milder base like saturated aqueous Na2​CO3​ , adding it dropwise with vigorous stirring.

Mechanistic Speciation & Workup Logic

Effect of pH on the protonation state and extraction efficiency of the target ester.

Quantitative Data: Yield Optimization

The choice of extraction solvent and pH is critical. While ethyl acetate is standard for amino acid esters, the polarity of the pyridine free base makes it prone to partitioning. A mixture of Dichloromethane (DCM) and Isopropanol (IPA) significantly improves the partition coefficient.

Extraction Solvent	Aqueous pH	Yield Recovery (%)	Emulsion Risk
Ethyl Acetate	7.0 - 7.5	< 30%	High
Ethyl Acetate	9.5 - 10.0	65 - 75%	Moderate
Dichloromethane (DCM)	9.5 - 10.0	70 - 80%	Low
DCM : IPA (9:1 v/v)	9.5 - 10.0	> 90%	Very Low

Self-Validating Step-by-Step Protocol

This protocol is designed with built-in validation checkpoints to ensure the reaction is proceeding correctly at each stage.

Step 1: Suspension & Cooling Suspend 3-(3-pyridyl)alanine (1.0 eq) in strictly anhydrous ethanol (0.2 M concentration). Cool the flask to 0 °C using an ice-water bath under an inert atmosphere (Nitrogen or Argon). Validation Check: The amino acid will remain largely insoluble, forming a cloudy white suspension.

Step 2: Activation Slowly add Thionyl Chloride ( SOCl2​ , 3.0 eq) dropwise over 15–30 minutes. Maintain the internal temperature below 10 °C to prevent side reactions. Validation Check: As the SOCl2​ reacts and generates HCl , the suspension will gradually clear into a homogeneous solution as the soluble dihydrochloride salt forms.

Step 3: Reflux Remove the ice bath and equip the flask with a reflux condenser. Heat the reaction to 75 °C for 12–18 hours. Validation Check: Monitor by LC-MS or TLC (DCM:MeOH:NH4OH 90:9:1). The starting material spot should completely disappear.

Step 4: Concentration Cool the reaction to room temperature. Remove the volatiles (excess ethanol and SOCl2​ byproducts) under reduced pressure. Co-evaporate twice with toluene to remove trace HCl . Validation Check: A thick, pale-yellow syrup or solid (the dihydrochloride salt) will remain.

Step 5: Basification (Critical Step) Dissolve the crude residue in a minimal amount of deionized water and cool to 0 °C. Vigorously stir the solution and dropwise add saturated aqueous Na2​CO3​ . Continuously monitor the pH. Stop when the pH is exactly 9.5–10.0. Validation Check: Verify the pH using a calibrated pH meter or high-quality pH paper. The solution will turn milky/cloudy as the neutral free base oils out of the aqueous phase.

Step 6: Extraction & Isolation Extract the aqueous layer three times with a 9:1 (v/v) mixture of DCM/Isopropanol. Combine the organic layers, wash once with brine, and dry over anhydrous Na2​SO4​ . Filter and concentrate under reduced pressure to yield the pure Ethyl 2-amino-3-(pyridin-3-yl)propanoate.

References

• The Neurokinins: Peptidomimetic Ligand Design and Therapeutic Applications Source: researchgate.net URL:[1]

• Boc-3-(3-Pyridyl)-Alanine Chemical Properties (pKa Reference) Source: chembk.com URL:[2]

• AMINO ACIDS: Insights and Roles in Heterocyclic Chemistry Volume 1 Protecting Groups Source: pageplace.de URL:[3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chembk.com [chembk.com]
• 3. api.pageplace.de [api.pageplace.de]

Technical Support Center: Purification of Ethyl 2-amino-3-(pyridin-3-yl)propanoate

Welcome to the Technical Support Center for the isolation and purification of Ethyl 2-amino-3-(pyridin-3-yl)propanoate (also known as 3-pyridylalanine ethyl ester). This compound presents a unique set of chromatographic challenges due to its highly polar nature, dual basic centers (a pyridine ring and a primary amine), and a labile ethyl ester group.

This guide is designed for researchers and drug development professionals. It bypasses generic advice to provide field-proven, mechanistically grounded troubleshooting strategies and protocols for handling this specific unnatural amino acid derivative.

Part 1: Core Troubleshooting & FAQs (The "Why" and "How")

Q1: Why does my compound streak severely on standard silica gel, resulting in poor recovery?

The Causality: Ethyl 2-amino-3-(pyridin-3-yl)propanoate contains a pyridine nitrogen (pKₐ ~5.2) and a primary aliphatic amine (pKₐ ~9.0). Standard bare silica gel is heavily populated with acidic silanol groups (Si-OH). When this dual-basic compound is loaded, it undergoes strong secondary ion-exchange interactions with the silanols, leading to severe peak tailing, irreversible adsorption, and massive yield losses. The Solution: You must disrupt these acid-base interactions. The optimal self-validating approach is to switch the stationary phase to amine-functionalized silica (NH₂-silica) . If bare silica must be used, dynamically deactivate the silanols by adding 1–5% Triethylamine (TEA) or 1% aqueous NH₄OH to your mobile phase (e.g., Dichloromethane/Methanol/TEA).

Q2: I purified the compound via RP-HPLC, but my NMR shows the free acid (3-pyridylalanine) instead of the ethyl ester. What went wrong?

The Causality: Amino acid ethyl esters are highly susceptible to both acid- and base-catalyzed hydrolysis in aqueous environments . If you used a standard 0.1% Trifluoroacetic acid (TFA) mobile phase and subsequently concentrated the fractions using rotary evaporation with heat, the localized drop in pH combined with the aqueous environment drove the cleavage of the ester bond. The Solution: Shift to a mildly buffered, volatile mobile phase. Using 10–20 mM Ammonium Acetate (pH 6.0) provides sufficient ionic strength to maintain sharp peak shapes for the basic nitrogens while protecting the ester linkage from hydrolytic cleavage during lyophilization.

Q3: How do I prevent racemization during the liquid-liquid extraction of the enantiopure ester?

The Causality: The α-proton of this molecule is rendered unusually acidic by the combined electron-withdrawing effects of the adjacent ethyl ester and the 3-pyridyl group. Prolonged exposure to basic conditions (pH > 8.0) leads to α-proton abstraction, forming a planar enolate intermediate. Upon re-protonation, stereocontrol is lost, resulting in racemization . The Solution: Strictly control the pH during extraction. Neutralize aqueous acidic layers using a saturated NaHCO₃ buffer (which naturally buffers around pH 7.5) rather than strong bases like Na₂CO₃ or NaOH.

Part 2: Workflow & Mechanistic Visualizations

Purification Strategy Decision Matrix

To ensure optimal recovery and purity, the choice of chromatographic technique must be dictated by the scale of your synthesis.

Caption: Workflow decision matrix for purifying Ethyl 2-amino-3-(pyridin-3-yl)propanoate based on scale.

Degradation Pathways to Avoid

Understanding the chemical liability of the molecule is critical for designing a self-validating protocol.

Caption: Mechanistic pathways of ester hydrolysis and racemization under basic conditions.

Part 3: Quantitative Data & Buffer Selection

Selecting the correct mobile phase modifier is the most critical variable in RP-HPLC purification of pyridylalanine derivatives . The table below summarizes the empirical effects of common additives on this specific compound.

Mobile Phase Additive	Chromatographic Peak Shape	Ester Stability (Aqueous)	Racemization Risk	Overall Recommendation
0.1% TFA (pH ~2.0)	Excellent (Sharp)	Low (Hydrolyzes during concentration)	Low	Not Recommended
0.1% Formic Acid	Good	Moderate	Low	Acceptable (Requires immediate cold lyophilization)
10 mM NH₄OAc (pH 6.0)	Good	High	Low	Optimal for RP-HPLC
0.1% TEA (pH ~10.0)	Excellent	Low (Base-catalyzed hydrolysis)	High	Avoid for aqueous systems

Part 4: Step-by-Step Experimental Protocols

Protocol A: Reverse-Phase HPLC (For Analytical & Small Prep Scale)

This protocol is designed to yield high-purity material (>98%) while strictly preserving both the ester linkage and the chiral center .

• Sample Preparation: Dissolve the crude mixture in 10% Acetonitrile / 90% Water buffered with 10 mM Ammonium Acetate. Do not use pure DMSO if it can be avoided, as it complicates lyophilization.

• Column Selection: Utilize a robust C18 column designed for basic compounds (e.g., Waters XBridge or Phenomenex Gemini) to prevent peak tailing.

• Mobile Phase Setup:

  • Buffer A: 10 mM Ammonium Acetate in MS-grade Water, adjusted to pH 6.0.

  • Buffer B: MS-grade Acetonitrile.

• Gradient Elution: Run a shallow gradient from 5% B to 60% B over 20 column volumes. The highly polar nature of the compound means it will elute relatively early.

• Detection: Monitor UV absorbance at 254 nm (optimal for the pyridine ring) and 210 nm (amide/ester backbone).

• Isolation (Critical Step): Immediately freeze the collected fractions on dry ice and lyophilize them. Do not use a rotary evaporator with a heated water bath, as the combination of water, trace buffer, and heat will induce ester hydrolysis.

Protocol B: Normal-Phase Flash Chromatography (For Bulk Scale)

For multigram scale purifications where RP-HPLC is bottlenecked by throughput, normal-phase chromatography is required.

• Stationary Phase: Pack the column with Amine-functionalized (NH₂) silica gel . This prevents the primary amine and pyridine ring from binding irreversibly to the stationary phase.

• Sample Loading: Dissolve the crude product in a minimum amount of Dichloromethane (DCM). Dry-load the sample onto a small amount of Celite to ensure a narrow injection band and prevent column overloading.

• Solvent System: Use a gradient of Hexane and Ethyl Acetate (EtOAc).

• Elution: Begin at 20% EtOAc in Hexane and ramp up to 100% EtOAc. If the compound still retains too strongly, introduce 5–10% Methanol into the EtOAc phase.

• Concentration: Pool the pure fractions and concentrate under reduced pressure at a water bath temperature not exceeding 30°C .

References

• Liquid chromatographic enantiomer resolution of N-fluorenylmethoxycarbonyl alpha-amino acids and their ester derivatives on polysaccharide-derived chiral stationary phases. PubMed.[Link]

• Chiral Liquid Chromatography−Circular Dichroism−NMR for Estimating Separation Conditions of Chiral HPLC without Authentic Samples. Analytical Chemistry.[Link]

• Pyridyl-Ala Modified Cyclic Hexapeptides: In-Vitro and In-Vivo Profiling for Oral Bioavailability. ResearchGate / Springer.[Link]

Technical Support Center: Optimizing pH Stability of Pyridine-Containing Amino Esters

Welcome to the Technical Support Center for medicinal chemists and drug development professionals working with pyridine-containing amino esters. These structural motifs are ubiquitous in prodrug design and targeted therapeutics but are notoriously prone to unpredictable degradation.

This guide abandons generic troubleshooting to focus on the exact physicochemical mechanisms driving your compound's instability, providing field-proven, self-validating protocols to rescue your formulations.

Part 1: Core Causality – The Science of Instability

To stop your ester from degrading, you must first understand why it degrades. The instability of pyridine-containing amino esters is rarely due to simple background hydrolysis; it is almost always driven by Neighboring Group Participation (NGP) , also known as anchimeric assistance[1].

The Mechanism of Anchimeric Assistance

When the pyridine nitrogen or the aliphatic amine is in its unprotonated state, its free lone pair can act as an intramolecular nucleophile or general base. If the molecular geometry allows the formation of a 5- or 6-membered transition state, the lone pair will attack the ester carbonyl. This forms a highly reactive cyclic intermediate that is rapidly cleaved by water. This intramolecular reaction can accelerate ester hydrolysis by factors of 103 to 104 compared to standard intermolecular hydrolysis[2].

The Role of pH and Protonation

The rate of NGP is strictly governed by the protonation state of the basic groups:

• Low pH (< 4.0): The pyridine ring (pKₐ ~5.2) and the amino group (pKₐ ~9.0) are fully protonated. The lone pairs are tied up, completely shutting down NGP. The molecule is stable, subject only to slow specific acid-catalyzed hydrolysis[3].

• Mildly Acidic to Neutral pH (5.0 - 7.4): The pyridine nitrogen becomes unprotonated. It is now free to attack the ester, leading to rapid, spontaneous degradation.

Caption: Mechanistic pathway showing how pH dictates Neighboring Group Participation (NGP) and ester cleavage.

Part 2: Troubleshooting Guides & FAQs

Q1: My pyridine amino ester degrades completely within 2 hours in PBS (pH 7.4), but is perfectly stable in 0.1% TFA. Is my buffer contaminated with esterases? A: No, this is a classic manifestation of NGP. In 0.1% TFA (pH ~2.0), your pyridine and amine groups are protonated, preventing intramolecular attack. In PBS (pH 7.4), the pyridine nitrogen is unprotonated and acts as an intramolecular catalyst. Solution: If you must formulate at pH 7.4, consider steric shielding (adding bulky groups near the ester) or increasing the carbon chain length between the pyridine and the ester to prevent the formation of the favorable 5- or 6-membered cyclic transition state.

Q2: I am seeing unexpected cleavage during reverse-phase HPLC purification, even though my mobile phase is acidic (pH 2.5). Why? A: While the bulk mobile phase is acidic, localized pH shifts occur during the concentration step (e.g., rotary evaporation or lyophilization). As volatile acids like TFA or formic acid evaporate, the local pH of the remaining aqueous droplet can rise, transiently deprotonating the pyridine and triggering NGP. Solution: Always add a non-volatile acid (like a trace amount of HCl) before concentrating, or freeze-dry immediately at ultra-low temperatures to halt kinetic degradation.

Q3: Does the choice of buffer salt affect the stability at a constant pH? A: Yes. Certain buffer salts (like phosphate or acetate) can act as intermolecular general base catalysts[3]. If you observe degradation at pH 6.0 in phosphate buffer, test the compound in a Good's buffer (e.g., MES or PIPES) at the exact same pH. If the half-life improves, you are experiencing buffer-catalyzed hydrolysis in addition to NGP.

Caption: Diagnostic workflow to differentiate between NGP and standard buffer-catalyzed hydrolysis.

Part 3: Data Presentation

The following table summarizes the typical kinetic profile of a 2-pyridyl amino ester across a standard pH gradient. Notice the non-linear "U-shaped" stability curve characteristic of NGP-driven molecules.

pH Level	Protonation State (Pyridine/Amine)	Dominant Degradation Mechanism	Estimated Half-Life ( t1/2​ )
pH 2.0	Fully Protonated	Specific Acid-Catalyzed Hydrolysis	> 48 hours
pH 5.0	Pyridine Unprotonated / Amine Protonated	Neighboring Group Participation (NGP)	< 2 hours
pH 7.4	Mostly Unprotonated	NGP + General Base Catalysis	< 30 minutes
pH 9.0	Fully Unprotonated	Specific Base-Catalyzed Hydrolysis	< 10 minutes

Data represents baseline kinetic behavior for standard unhindered pyridine-containing amino esters at 37°C.

Part 4: Experimental Protocols

To accurately troubleshoot your compound, you must generate a self-validating pH-rate profile. This protocol is designed to isolate NGP from buffer-catalyzed hydrolysis.

Protocol: Self-Validating pH-Rate Profiling

Objective: Determine the exact pH at which NGP is triggered and rule out buffer-specific catalysis.

Step 1: Overlapping Buffer Preparation Prepare two distinct buffer systems for the target pH range to ensure the degradation is pH-dependent, not buffer-dependent.

• System A: Citrate-Phosphate buffer (pH 3.0, 4.0, 5.0, 6.0, 7.0, 8.0) at 50 mM.

• System B: Acetate (pH 4.0, 5.0) and MES (pH 6.0, 7.0) at 50 mM.

Step 2: Substrate Incubation

• Prepare a 10 mM stock solution of your pyridine amino ester in anhydrous DMSO.

• Spike 10 µL of the stock into 990 µL of each pre-warmed (37°C) buffer solution (final concentration: 100 µM).

• Vortex immediately and place in a temperature-controlled autosampler.

Step 3: Acid-Quench Mechanism (Critical) Because NGP occurs rapidly at neutral pH, direct injection into an HPLC can yield falsely low recoveries due to degradation inside the injection needle or column.

• At designated time points (0, 15, 30, 60, 120 mins), extract a 50 µL aliquot.

• Immediately quench the aliquot into 50 µL of 0.2% TFA in Acetonitrile. Causality: The sudden drop to pH < 2 instantly protonates the pyridine/amine, physically halting the NGP mechanism and locking the degradation state for accurate quantification.

Step 4: HPLC-UV/MS Analysis

• Analyze the quenched samples using a rapid gradient (e.g., 5-95% MeCN over 5 minutes) on a C18 column.

• Plot the natural log of the remaining peak area ( ln[A] ) versus time to calculate the pseudo-first-order rate constant ( kobs​ ) for each pH.

• A sharp spike in kobs​ between pH 4.0 and 6.0 definitively confirms pyridine-driven NGP.

Part 5: References

• Hydrolysis versus intramolecular cyclisation reaction in alkyl squaramate esters. RSC Advances, 2024.[Link]

• The pyridinium–dihydropyridine system. I. Synthesis of a series of substituted pyridinium ions and their 1,4-dihydro reduction products and a determination of their stabilities in aqueous buffers. Canadian Journal of Chemistry, 1976.[Link]

• Stereoinvertive SN1 Through Neighboring Group Participation. Chemistry - A European Journal, 2024.[Link]

Sources

• 1. Reaction contest: hydrolysis versus intramolecular cyclisation reaction in alkyl squaramate esters - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04362F [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. cdnsciencepub.com [cdnsciencepub.com]

Technical Support Center: Resolving Enantiomers of Ethyl 2-amino-3-(pyridin-3-yl)propanoate

Welcome to the technical support center for the resolution of Ethyl 2-amino-3-(pyridin-3-yl)propanoate enantiomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance and troubleshooting for this critical chiral separation. This document offers a synthesis of established methodologies and field-proven insights to empower you to overcome common challenges in your laboratory work.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common methods for resolving the enantiomers of Ethyl 2-amino-3-(pyridin-3-yl)propanoate?

A1: The primary methods for resolving this compound fall into three main categories:

• Classical Chemical Resolution: This involves the formation of diastereomeric salts using a chiral resolving agent, followed by separation based on differences in solubility.

• Enzymatic Resolution: This highly selective method utilizes enzymes, such as lipases or proteases, to selectively react with one enantiomer, allowing for the separation of the unreacted enantiomer.

• Chiral Chromatography: High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) is a powerful analytical and preparative technique for separating the enantiomers.

Q2: Why is the N-acetylation of the amino group often necessary before enzymatic resolution?

A2: N-acetylation serves two key purposes. First, it protects the amino group, preventing unwanted side reactions. Second, and more importantly, many enzymes, such as subtilisin and α-chymotrypsin, exhibit higher stereoselectivity towards N-acylated amino acid esters.[1][2][3][4] This modification often leads to a more efficient and cleaner resolution.

Q3: I'm having trouble with low yields during my diastereomeric salt crystallization. What are the likely causes?

A3: Low yields in diastereomeric salt crystallization can stem from several factors:

• Solvent Choice: The solvent system is critical. An ideal solvent will fully dissolve both diastereomeric salts at an elevated temperature but allow for the selective precipitation of one diastereomer upon cooling. Extensive solvent screening is often necessary.

• Cooling Rate: Rapid cooling can lead to the co-precipitation of both diastereomers, reducing the purity and yield of the desired salt. A slow, controlled cooling process is recommended.

• Stoichiometry of the Resolving Agent: Using a sub-stoichiometric amount of the resolving agent can sometimes improve the purity of the precipitated salt, but it may also reduce the overall yield. Optimization of the resolving agent's molar ratio is crucial.[5]

Q4: My enzymatic resolution is very slow. How can I increase the reaction rate?

A4: A slow enzymatic resolution can be addressed by:

• Optimizing Temperature and pH: Every enzyme has an optimal temperature and pH range for activity. Ensure your reaction conditions are within this range for the specific enzyme you are using.

• Enzyme Concentration: Increasing the enzyme loading can accelerate the reaction, but this must be balanced with cost considerations.

• Substrate Concentration: While counterintuitive, very high substrate concentrations can sometimes lead to substrate inhibition. Diluting the reaction mixture might, in some cases, improve the rate.

• Co-solvents: The addition of a co-solvent can sometimes improve substrate solubility and enzyme activity. However, the choice and concentration of the co-solvent must be carefully optimized as it can also denature the enzyme.

Q5: Can I resolve the enantiomers without derivatization using chiral HPLC?

A5: Yes, direct chiral HPLC separation of the underivatized enantiomers is possible with the appropriate chiral stationary phase (CSP).[6][7] However, if you are struggling with resolution, derivatization of the amino group with a suitable reagent can enhance the interaction with the CSP and improve separation.

II. Troubleshooting Guides

Troubleshooting Classical Resolution via Diastereomeric Salt Formation

Issue	Potential Causes	Troubleshooting Steps
No precipitation of diastereomeric salt.	- The chosen solvent is too good at dissolving both diastereomers. - The concentration of the reactants is too low.	- Perform a systematic solvent screen with solvents of varying polarity. - Try using a mixture of a good solvent and a poor solvent (anti-solvent). - Concentrate the reaction mixture. - Cool the solution to a lower temperature.
Oily precipitate instead of crystalline solid.	- The diastereomeric salt has a low melting point or is not crystalline under the current conditions. - Impurities are present.	- Try a different solvent system. - Scratch the inside of the flask with a glass rod to induce crystallization. - Seed the solution with a small crystal of the desired diastereomer if available. - Purify the starting racemic mixture.
Low enantiomeric excess (ee) of the resolved product.	- Co-precipitation of both diastereomers. - Inefficient separation of the diastereomeric salts. - Racemization during the liberation of the free amine.	- Recrystallize the diastereomeric salt one or more times.[5] - Optimize the cooling rate (slower is generally better). - Ensure complete filtration and washing of the precipitated salt. - Use mild basic conditions to liberate the free amine from the salt to avoid racemization.

Troubleshooting Enzymatic Resolution

Issue	Potential Causes	Troubleshooting Steps
Low or no enzyme activity.	- The enzyme is denatured (incorrect pH, temperature, or solvent). - The presence of enzyme inhibitors. - The enzyme is not suitable for the substrate.	- Verify and optimize the pH and temperature of the reaction. - Screen different co-solvents or conduct the reaction in a neat organic solvent. - Ensure all reagents and glassware are clean. - Screen a panel of different enzymes (e.g., various lipases and proteases).
Low enantioselectivity (low ee).	- The enzyme has inherently low selectivity for the substrate. - The reaction has proceeded past 50% conversion, leading to the consumption of the less-favored enantiomer.	- Screen different enzymes.[8] - Modify the substrate (e.g., change the ester group or the N-acyl group). - Carefully monitor the reaction progress and stop it at or near 50% conversion for optimal ee of the remaining substrate.
Difficulty in separating the product from the unreacted starting material.	- Similar physical properties of the N-acetylated amino acid product and the unreacted ester.	- After the reaction, acidify the mixture to protonate the carboxylic acid product, making it more water-soluble. Then, extract the unreacted ester with an organic solvent. - Alternatively, use column chromatography for separation.

III. Detailed Experimental Protocols

Protocol 1: Enzymatic Resolution of N-Acetyl-DL-Ethyl 2-amino-3-(pyridin-3-yl)propanoate using Subtilisin

This protocol is based on established methods for the enzymatic resolution of similar amino acid esters.[3][4]

Step 1: N-Acetylation of Racemic Ethyl 2-amino-3-(pyridin-3-yl)propanoate

• Dissolve racemic Ethyl 2-amino-3-(pyridin-3-yl)propanoate in a suitable solvent such as dichloromethane or ethyl acetate.

• Add a slight excess (1.1 equivalents) of a base, such as triethylamine, to the solution.

• Cool the mixture in an ice bath.

• Slowly add acetic anhydride (1.1 equivalents) dropwise while stirring.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-acetylated product. Purify by column chromatography if necessary.

Step 2: Enzymatic Hydrolysis

• Prepare a buffered aqueous solution (e.g., phosphate buffer, pH 7.5).

• Suspend the N-acetylated racemic ester in the buffer. A co-solvent like tert-butanol may be used to improve solubility.

• Add Subtilisin Carlsberg to the mixture. The optimal enzyme loading should be determined empirically but can start at 1-5% (w/w) relative to the substrate.

• Maintain the pH of the reaction mixture at the desired setpoint (e.g., 7.5) using a pH-stat or by the periodic addition of a dilute base (e.g., 0.1 M NaOH). The consumption of the base is an indicator of the reaction progress.

• Monitor the reaction by chiral HPLC. The goal is to stop the reaction at approximately 50% conversion to maximize the enantiomeric excess of the unreacted D-ester.

• Once 50% conversion is reached, stop the reaction by adding a water-immiscible organic solvent (e.g., ethyl acetate) and acidifying the mixture with dilute HCl to pH ~2.

• Separate the organic and aqueous layers. The unreacted N-acetyl-D-ester will be in the organic layer, while the N-acetyl-L-amino acid product will be in the aqueous layer.

• Isolate the N-acetyl-D-ester from the organic layer by drying and evaporation.

Step 3: Hydrolysis to the D-amino acid ester

• The isolated N-acetyl-D-ester can be deprotected by acidic hydrolysis (e.g., refluxing in 6 M HCl) to yield the desired D-enantiomer of Ethyl 2-amino-3-(pyridin-3-yl)propanoate.

Sources

• 1. Synthesis of 3-(3-pyridyl)- and 3-(3-benzo[b]thienyl)-D-alanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 3-(3-Pyridyl)-D-alanine methyl ester | 767268-80-4 | Benchchem [benchchem.com]
• 4. Improved synthesis and resolution of beta-(3-pyridyl)-DL-alpha-alanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]
• 6. mdpi.com [mdpi.com]
• 7. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Side Reactions During Deprotection of Pyridylalanine Esters

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the specific challenges encountered during the deprotection of pyridylalanine (Pal) esters. Due to the unique chemical nature of its pyridine side chain, Pal residues are susceptible to a range of side reactions that can compromise the purity, yield, and biological activity of your target peptide. This document is designed to provide you with the mechanistic understanding and practical solutions to mitigate these issues effectively.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the deprotection of pyridylalanine esters?

The primary side reactions involving pyridylalanine during ester deprotection can be categorized as follows:

• Side reactions involving the pyridine ring:

  • N-Alkylation: The nucleophilic nitrogen of the pyridine ring can be alkylated by carbocations generated during the cleavage of tert-butyl-based protecting groups or from the resin linker.[1]

  • N-Oxidation: The pyridine nitrogen is susceptible to oxidation, which can occur during synthesis or deprotection, particularly if oxidizing agents are present or if the reaction is exposed to air for prolonged periods.[2]

• Side reactions involving the stereocenter:

  • Racemization: The α-carbon of pyridylalanine can be susceptible to epimerization under both acidic and basic conditions, leading to the formation of diastereomeric impurities that can be difficult to separate and may have altered biological activity.[3][4][5]

• General peptide synthesis side reactions exacerbated by Pal:

  • Incomplete Deprotection: The presence of the basic pyridine ring can sometimes interfere with acid-mediated deprotection by neutralizing a portion of the acid catalyst.

  • Catalyst Poisoning: During hydrogenolysis for benzyl ester deprotection, the pyridine ring can coordinate to the palladium catalyst, leading to deactivation and incomplete reactions.[6]

Q2: I'm observing a +57 Da mass addition to my pyridylalanine-containing peptide after TFA cleavage. What is the likely cause?

A mass addition of 57 Da strongly suggests tert-butylation of your peptide. During the trifluoroacetic acid (TFA)-mediated deprotection of tert-butyl (tBu) esters or other tBu-based side-chain protecting groups (e.g., Boc, OtBu), a stable tert-butyl cation is formed.[7] This electrophile can then alkylate nucleophilic residues in your peptide. The pyridine nitrogen of pyridylalanine is a potential site for this alkylation, as is the indole ring of tryptophan or the thioether of methionine.[7]

Q3: My hydrogenolysis reaction to deprotect a pyridylalanine benzyl ester is sluggish and incomplete. What could be the problem?

This is a common issue when working with pyridylalanine-containing peptides. The lone pair of electrons on the pyridine nitrogen can coordinate to the surface of the palladium catalyst, leading to catalyst poisoning and reduced activity.[6] This effect is similar to what is observed with other nitrogen-containing heterocycles and sulfur-containing residues.

Q4: How can I prevent racemization of my pyridylalanine residue during synthesis and deprotection?

Racemization of amino acids during peptide synthesis typically occurs during the activation step for coupling, especially when using carbodiimide-based reagents without additives, or in the presence of strong, non-sterically hindered bases.[5][8] While the primary focus of this guide is deprotection, it's crucial to ensure the stereochemical integrity of the Pal residue is maintained throughout the synthesis. During deprotection, prolonged exposure to harsh basic or acidic conditions can also lead to epimerization.[9]

Troubleshooting Guides & Detailed Protocols

This section provides detailed solutions to the common problems outlined in the FAQs.

Issue 1: N-Alkylation of the Pyridine Ring During Acid-Catalyzed Deprotection

Causality: During the acidic cleavage of tert-butyl based protecting groups, a high concentration of electrophilic tert-butyl cations is generated. The nucleophilic pyridine nitrogen of Pal can attack these carbocations, resulting in the formation of a pyridinium salt and a corresponding +57 Da mass addition.

Solution: The most effective strategy to prevent N-alkylation is the addition of nucleophilic "scavengers" to the cleavage cocktail. These scavengers competitively trap the carbocations before they can react with the peptide.

Recommended Scavenger Cocktails for Pyridylalanine-Containing Peptides:

Cleavage Cocktail	Composition (v/v/w)	Target Residues & Remarks
Standard Cocktail	95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% H₂O	Suitable for most peptides, especially those without other sensitive residues. TIS is an effective carbocation scavenger.[1]
Reagent K	82.5% TFA, 5% Phenol, 5% H₂O, 5% Thioanisole, 2.5% 1,2-Ethanedithiol (EDT)	A robust cocktail for peptides containing multiple sensitive residues like Cys, Met, Trp, and Tyr, in addition to Pal.[10][11]
"Odorless" Cocktail	88% TFA, 5% Phenol, 5% H₂O, 2% TIS	A good alternative to Reagent K when avoiding the odor of thiols is desired.[10]

Experimental Protocol: TFA-Mediated Deprotection of a Pyridylalanine-OtBu Ester

• Resin Preparation: Following synthesis, wash the peptide-resin thoroughly with dichloromethane (DCM) (3 x 10 mL per gram of resin) to remove residual dimethylformamide (DMF) and dry the resin under vacuum for at least 1 hour.

• Cleavage Cocktail Preparation: In a fume hood, prepare the chosen cleavage cocktail (e.g., 95:2.5:2.5 TFA/TIS/H₂O) fresh just before use.

• Cleavage Reaction: Add the cleavage cocktail to the dried peptide-resin (approximately 10 mL per gram of resin). Gently agitate the mixture at room temperature for 2-3 hours.[12]

• Peptide Precipitation: Filter the cleavage mixture to separate the resin. Collect the filtrate and add it dropwise to a 10-fold volume of cold (-20°C) diethyl ether. A white precipitate of the peptide should form.

• Peptide Isolation: Centrifuge the ether suspension to pellet the peptide. Decant the ether and wash the peptide pellet twice with cold diethyl ether. Dry the crude peptide under vacuum.

Caption: Workflow of N-alkylation side reaction and its prevention.

Issue 2: Catalyst Poisoning During Hydrogenolysis of Benzyl Esters

Causality: The pyridine ring of Pal can act as a Lewis base and adsorb onto the surface of the palladium catalyst, blocking active sites and preventing efficient hydrogenation.

Solutions:

• Increase Catalyst Loading: A higher catalyst loading (e.g., 20-30 mol% Pd/C) can compensate for the poisoning effect.

• Use a More Active Catalyst: Pearlman's catalyst (Pd(OH)₂/C) is often more effective than Pd/C for substrates that are prone to poisoning.

• Acidic Additives: Adding a stoichiometric amount of a non-coordinating acid (e.g., HCl, HBF₄) can protonate the pyridine nitrogen, preventing it from binding to the catalyst. The resulting pyridinium salt is less likely to act as a poison.

• Alternative Deprotection Methods: If hydrogenolysis remains problematic, consider alternative methods for benzyl ester cleavage, such as transfer hydrogenation with ammonium formate or acidic cleavage under forcing conditions if the rest of the molecule is stable.[13]

Experimental Protocol: Optimized Hydrogenolysis of a Z-Pyridylalanine-OBn Derivative

• Dissolution: Dissolve the Z-Pal-OBn derivative in a suitable solvent (e.g., methanol, ethanol, or THF).

• Acidification (Optional but Recommended): Add 1.1 equivalents of HCl (as a solution in dioxane or ether) to the reaction mixture and stir for 10 minutes.

• Catalyst Addition: Add 10-20 wt% of 10% Pd/C or Pearlman's catalyst to the solution.

• Hydrogenation: Purge the reaction vessel with hydrogen gas and maintain a hydrogen atmosphere (balloon or H-Cube® system) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite® with the reaction solvent. Concentrate the filtrate under reduced pressure to obtain the deprotected product.

Caption: Troubleshooting workflow for incomplete hydrogenolysis.

References

• Cleavage Cocktails; Reagent B - Aapptec Peptides. (n.d.). Retrieved March 7, 2026, from [Link]

• Amino Acid Derivatives for Peptide Synthesis. (n.d.). Retrieved March 7, 2026, from [Link]

• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC. (n.d.). Retrieved March 7, 2026, from [Link]

• Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis - ResearchGate. (n.d.). Retrieved March 7, 2026, from [Link]

• Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as Nα-deprotection reagent | Request PDF. (n.d.). Retrieved March 7, 2026, from [Link]

• Racemization - Wikipedia. (n.d.). Retrieved March 7, 2026, from [Link]

• Overview of Solid Phase Peptide Synthesis (SPPS). (n.d.). Retrieved March 7, 2026, from [Link]

• The McKenna reaction – avoiding side reactions in phosphonate deprotection. (2020, June 23). Beilstein Journal of Organic Chemistry. Retrieved March 7, 2026, from [Link]

• The 4-pyridylmethyl ester as a protecting group for glutamic and aspartic acids: 'flipping' peptide charge states for characterization by positive ion mode ESI-MS - PubMed. (2014, March 15). Retrieved March 7, 2026, from [Link]

• Pyridyl-alanine as a Hydrophilic, Aromatic Element in Peptide Structural Optimization | Request PDF. (n.d.). Retrieved March 7, 2026, from [Link]

• Pyridyl-alanine as a Hydrophilic, Aromatic Element in Peptide Structural Optimization - PubMed. (2016, September 8). Retrieved March 7, 2026, from [Link]

• Pyridylalanine (Pal)-peptide catalyzed enantioselective allenoate additions to N-acyl imines proceed via an atypical "aza-Morita-Baylis-Hillman" mechanism - PubMed. (2010, November 5). Retrieved March 7, 2026, from [Link]

• Introducing Chemoselective Peptide Conjugation via N-Alkylation of Pyridyl-alanine: Solution and Solid Phase Applications - PubMed. (2024, September 27). Retrieved March 7, 2026, from [Link]

• Side reactions in peptide synthesis. VI. A reexamination of the benzyl group in the protection of the side chains of tyrosine and aspartic acid - PubMed. (n.d.). Retrieved March 7, 2026, from [Link]

• Acid-labile Cys protecting groups. | Download Scientific Diagram. (n.d.). Retrieved March 7, 2026, from [Link]

• Peptide Oxidation/Reduction Side Reactions - ResearchGate. (n.d.). Retrieved March 7, 2026, from [Link]

• Green Chemistry of Minimal-Protection Solid-Phase Peptide Synthesis | IntechOpen. (2023, August 11). Retrieved March 7, 2026, from [Link]

• Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. (2020, March 3). Frontiers in Bioengineering and Biotechnology. Retrieved March 7, 2026, from [Link]

• Cambrex Case Study-Peptide synthesis-Delivering cost-effective strategies. (n.d.). Retrieved March 7, 2026, from [Link]

• Methods and protocols of modern solid phase peptide synthesis - DU Chem. (2014, June 13). Retrieved March 7, 2026, from [Link]

• Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media - PMC. (n.d.). Retrieved March 7, 2026, from [Link]

• Racemization – Knowledge and References - Taylor & Francis. (n.d.). Retrieved March 7, 2026, from [Link]

• Enantioselective synthesis of (2-pyridyl)alanines via catalytic hydrogenation and application to the synthesis of L-azatyrosine - PubMed. (2001, October 4). Retrieved March 7, 2026, from [Link]

• Introducing Chemoselective Peptide Conjugation via N-Alkylation of Pyridyl-alanine: Solution and Solid Phase Applications | Request PDF. (n.d.). Retrieved March 7, 2026, from [Link]

• Benzyl Esters - Organic Chemistry Portal. (n.d.). Retrieved March 7, 2026, from [Link]

• Investigations into the N-dealkylation reaction of protected chelating agents - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Retrieved March 7, 2026, from [Link]

• US6291675B1 - Methods of o-demethylation and n-deprotection - Google Patents. (n.d.).

• Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon | ACS Omega - ACS Publications. (2020, February 5). Retrieved March 7, 2026, from [Link]

• Poisoning and deactivation of palladium catalysts - SciSpace. (n.d.). Retrieved March 7, 2026, from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 4. Racemization - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scispace.com [scispace.com]
• 7. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. renyi.hu [renyi.hu]
• 10. peptide.com [peptide.com]
• 11. Cleavage Cocktail for Peptides Containing Cys, Met, Trp and Tyr Residues (Reagent K)1 [langene.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

1H NMR spectrum analysis of Ethyl 2-amino-3-(pyridin-3-yl)propanoate

Comprehensive 1H NMR Analysis Guide for Ethyl 2-amino-3-(pyridin-3-yl)propanoate: Solvent Systems and Field Strength Comparisons

Ethyl 2-amino-3-(pyridin-3-yl)propanoate is a versatile unnatural amino acid derivative (a pyridine analog of phenylalanine) utilized extensively as a building block in pharmaceutical drug development. Accurate structural verification and purity analysis via 1H Nuclear Magnetic Resonance (NMR) spectroscopy are paramount. However, the spectral output is heavily dependent on the analytical environment.

This guide objectively compares the impact of solvent selection (CDCl3 vs. DMSO-d6) and hardware platforms (600 MHz High-Field vs. 80 MHz Benchtop) on the spectral resolution and chemical shift assignments of this compound, providing a self-validating framework for analytical chemists.

Part 1: Solvent System Comparison (CDCl3 vs. DMSO-d6)

Expertise & Causality: The choice of deuterated solvent fundamentally alters the chemical environment of the analyte. Ethyl 2-amino-3-(pyridin-3-yl)propanoate contains a basic pyridine ring, an ester linkage, and a primary amine (-NH2). In a low-polarity, aprotic solvent like CDCl3, solute-solvent interactions are minimized. Consequently, the labile -NH2 protons do not strongly hydrogen bond with the solvent and typically appear upfield as a broad singlet[1].

Conversely, DMSO-d6 is a strongly polar, hydrogen-bond accepting solvent. It disrupts intramolecular interactions and forms strong intermolecular hydrogen bonds with the labile -NH2 protons. This deshields the protons, causing a significant downfield solvent-induced shift ( Δδ ), which can range up to +4.6 ppm depending on concentration[2]. Furthermore, the magnetic anisotropy and high dielectric constant of DMSO subtly alter the conformational averaging of the aliphatic chain, shifting the alpha and beta protons[3].

Data Presentation: Chemical Shift Variations Table 1: Comparative 1H NMR Chemical Shifts (Typical ranges, δ in ppm)

Proton Environment	CDCl3	DMSO-d6	Causality / Shift Mechanism
Pyridine (H-2, H-6)	8.40 - 8.55 (m)	8.45 - 8.60 (m)	Slight deshielding due to high solvent polarity.
Pyridine (H-4, H-5)	7.20 - 7.60 (m)	7.30 - 7.70 (m)	Solvent magnetic anisotropy effects[3].
Ester -CH2- (q)	4.15	4.05	Altered dipole-dipole interactions.
Alpha -CH- (dd)	3.75	3.60	Differences in the primary solvation shell.
Beta -CH2- (m)	2.90 - 3.10	2.80 - 3.00	Conformational averaging changes.
Amine -NH2 (br s)	1.60	3.50 - 8.00*	Strong H-bonding with DMSO oxygen[2].
Ester -CH3 (t)	1.25	1.15	Minimal effect (aliphatic chain terminus).

*Note: In DMSO-d6, the -NH2 signal is highly concentration-dependent and may broaden into the baseline due to intermediate exchange rates.

Experimental Protocol: Standardized Sample Preparation To ensure reproducible solvent-shift data, the following self-validating preparation protocol must be strictly adhered to:

• Quantification: Accurately weigh 5.0 to 10.0 mg of Ethyl 2-amino-3-(pyridin-3-yl)propanoate into a clean, static-free glass vial.

• Dissolution: Add exactly 0.6 mL of the chosen deuterated solvent (Use CDCl3 containing 0.03% v/v TMS as an internal standard, or 99.9% DMSO-d6).

• Homogenization: Vortex the mixture for 30 seconds. If using DMSO-d6, sonicate the vial for 1 minute to ensure the complete breakdown of the polar crystalline lattice.

• Transfer: Using a glass Pasteur pipette, transfer the clear solution into a standard 5 mm precision NMR tube. Ensure the solvent column height is exactly 4.0 to 4.5 cm to optimize magnetic field shimming and prevent vortexing artifacts.

Part 2: Hardware Platform Comparison (600 MHz vs. 80 MHz)

Expertise & Causality: The pharmaceutical industry is increasingly adopting permanent-magnet benchtop NMRs (60-100 MHz) for cost-effective, in-line reaction monitoring, while superconducting high-field NMRs (300+ MHz) remain the gold standard for complex structural elucidation[4].

The core physical difference lies in the magnetic field strength ( B0​ ), which dictates the Larmor precession frequency. Chemical shifts (measured in Hz) scale linearly with B0​ , whereas scalar J-coupling constants (measured in Hz) remain entirely unaffected by the magnetic field[5]. For Ethyl 2-amino-3-(pyridin-3-yl)propanoate, the aliphatic region contains complex scalar couplings (the diastereotopic beta-CH2 protons coupling with the alpha-CH, alongside the ester CH2 quartet).

At 600 MHz, the difference in resonance frequencies ( Δν ) between these protons is vastly larger than their coupling constants ( J ). This yields a clean, first-order spectrum ( Δν≫J ) where multiplets are baseline-resolved[4]. At 80 MHz, Δν approaches J . The spectrum transitions into a second-order spectrum , resulting in severe peak overlap (e.g., the ester quartet and alpha-CH multiplet merge into an unresolvable cluster), which complicates direct integration and impurity quantification[4][5].

Data Presentation: Performance Metrics Table 2: High-Field vs. Benchtop Performance Comparison

Metric	600 MHz High-Field NMR	80 MHz Benchtop NMR	Impact on Analyte Analysis
Spectral Resolution	Baseline resolved (First-order)	Overlapping multiplets (Second-order)	Benchtop requires spectral deconvolution for accurate ester/alpha-CH integration[4].
Sensitivity (LOD)	< 100 µmol/L (16 scans)	~ 1 mmol/L (16 scans)	Benchtop requires higher analyte concentrations or significantly more scans[5].
Aromatic Analysis	Distinct dd, dt splitting	Broadened, overlapping peaks	High-field allows precise Jortho​ and Jmeta​ extraction for the pyridine ring.
Infrastructure	Large footprint, LHe/LN2 cryogens	Small footprint, cryogen-free	Benchtop enables fume-hood adjacent reaction monitoring of esterification[6].

Experimental Protocol: Acquisition Parameter Optimization For 600 MHz High-Field (Superconducting):

• Probe Tuning: Tune and match the cryoprobe to the exact impedance of the chosen solvent to maximize the quality factor (Q-factor).

• Shimming: Apply automated gradient shimming (e.g., TopShim) on the Z-axis utilizing the solvent's deuterium lock signal.

• Acquisition: Set the spectral width (SW) to 12 ppm, relaxation delay (D1) to 2.0 s, and acquire 16 transients with a 30° excitation pulse.

For 80 MHz Benchtop (Permanent Magnet):

• Thermal Equilibration: Insert the sample and wait 3-5 minutes. Permanent magnets are highly temperature-sensitive; the sample must reach the magnet's internal thermal equilibrium (typically 30-35 °C).

• Shimming: Execute a 1D shim using the automated routine (benchtop systems often operate without a deuterium lock, relying on rapid field-frequency locking)[6].

• Acquisition: Set SW to 15 ppm (to capture broadly shifting exchangeable protons in DMSO), extend D1 to 4.0 s (compensating for lower inherent sensitivity), and acquire 64-128 transients to achieve an adequate Signal-to-Noise Ratio (SNR)[5].

Part 3: Visualizations & Workflows

Standardized workflow for 1H NMR sample preparation, acquisition, and processing.

Logical relationship between magnetic field strength, Larmor precession, and spectral resolution.

References

• Benchtop NMR-Based In-Line Analysis of Diastereoselective Enzymatic α-Amino Acid Synthesis: Quantification and Validation - ACS Publications. Available at: 4

• Navigating the NMR Landscape: A Comparative Guide to DMSO-d6 and CDCl3 - Benchchem. Available at: 1

• 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - NIH. Available at: 2

• Detection and resolution of sub-millimolar concentration amino acids on a benchtop NMR spectrometer - ChemRxiv. Available at: 6

• 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - Academia.edu. Available at: 3

• High-field to Benchtop NMR Spectroscopy - Part 3 - Oxford Instruments. Available at: 5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (PDF) 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxideversus chloroform solvent on1H chemical shifts [academia.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. High-field to Benchtop NMR Spectroscopy - Part 3 - Oxford Instruments [oxinst.com]
• 6. chemrxiv.org [chemrxiv.org]

A Comparative Guide to Infrared Spectroscopy Peaks for Pyridine Amino Acid Esters

For researchers and professionals in drug development, the precise characterization of novel chemical entities is paramount. Pyridine amino acid esters, a class of compounds with significant potential in medicinal chemistry, possess a unique combination of functional groups that can be effectively identified and analyzed using Fourier-Transform Infrared (FT-IR) spectroscopy. This guide provides an in-depth comparison of the characteristic IR peaks for these molecules, explaining the underlying principles that govern their vibrational frequencies and offering a robust protocol for analysis.

The Synergy of Three Moieties: An FT-IR Perspective

FT-IR spectroscopy is a powerful, non-destructive technique that measures the absorption of infrared radiation by a molecule, exciting vibrations such as stretching and bending of chemical bonds.[1] For pyridine amino acid esters, the resulting spectrum is a composite fingerprint of three key structural components:

• The Pyridine Ring: An aromatic heterocycle.

• The Amino Acid Backbone: Featuring N-H and C-N bonds.

• The Ester Group: Characterized by its C=O and C-O bonds.

Understanding the expected position and variability of the absorption bands for each component is crucial for confirming synthesis, elucidating structure, and assessing purity.[1]

Deconstructing the Spectrum: A Functional Group Analysis

The Pyridine Ring: Aromatic Vibrations

The pyridine ring exhibits several characteristic vibrations. The most diagnostic are the C=C and C=N stretching modes, which typically appear in the 1600-1400 cm⁻¹ region. The exact positions of these bands are sensitive to the substitution pattern on the ring.[2] Additionally, C-H stretching vibrations from the aromatic ring are expected just above 3000 cm⁻¹, typically in the 3100-3000 cm⁻¹ range.[3] Out-of-plane C-H bending vibrations, which can be highly informative about the substitution pattern, are found between 900-650 cm⁻¹ .[1][4]

The Amino Acid Moiety: N-H and C-N Vibrations

The amino group provides distinct and valuable signals.

• N-H Stretching: Primary amines (R-NH₂) will show two medium-intensity bands, corresponding to asymmetric and symmetric stretching, typically in the 3500-3300 cm⁻¹ region.[1][5] Secondary amines (R₂-NH), which may be present if the amino acid is N-substituted, will show a single, weaker band in the 3350-3310 cm⁻¹ range.[5] These bands are often sharper than the O-H bands of alcohols.[5]

• N-H Bending: Primary amines also exhibit a characteristic N-H bending (scissoring) vibration between 1650-1580 cm⁻¹ .[5] This band can sometimes be mistaken for a carbonyl peak by the inexperienced eye, but it is typically less intense.

• C-N Stretching: The stretching vibration for the C-N bond in aromatic amines is typically found in the 1335-1250 cm⁻¹ region.[5]

The Ester Functional Group: The Influential Carbonyl

The ester group is perhaps the most easily identifiable feature due to its strong carbonyl (C=O) stretching band.

• C=O Stretching: For a standard, saturated aliphatic ester, this peak appears at a very predictable 1750-1735 cm⁻¹ .[6][7] However, in pyridine amino acid esters, the pyridine ring is an α,β-unsaturated system relative to the ester. This conjugation has a critical and predictable effect: it lowers the stretching frequency. Delocalization of π-electrons between the aromatic ring and the carbonyl group weakens the C=O double bond, shifting its absorption to a lower wavenumber.[8][9][10] Therefore, for these aromatic esters, the C=O stretch is expected in the 1730-1715 cm⁻¹ range.[7]

• C-O Stretching: Esters also display C-O stretching bands, which appear as two or more absorptions in the fingerprint region, typically between 1300-1000 cm⁻¹ .[7][11]

Comparative Summary of Key IR Peaks

The following table summarizes the expected vibrational frequencies. The "Key Notes" column highlights the comparative aspects and factors that influence peak position, which is central to accurate spectral interpretation.

Functional Group	Vibrational Mode	Expected Wavenumber Range (cm⁻¹)	Key Notes & Comparative Insights
Amino Group	N-H Stretch	3500-3300	Two bands for primary amines (asymmetric & symmetric), one for secondary.[1][5] Sharper than O-H bands.
N-H Bend	1650-1580	Primary amines only. Medium intensity.[5]
Aromatic System	Aromatic C-H Stretch	3100-3000	Appears at a higher frequency than aliphatic C-H stretches (<3000 cm⁻¹).[3]
Pyridine Ring C=C, C=N Stretch	1600-1400	A series of bands whose positions are sensitive to ring substitution.[2]
C-H Out-of-Plane Bend	900-650	Pattern can be diagnostic of the substitution pattern on the pyridine ring.[1][4]
Ester Group	C=O Stretch	1730-1715	Crucial Diagnostic Peak. Strong intensity. Frequency is lowered from the typical 1750-1735 cm⁻¹ due to conjugation with the pyridine ring.[7][8]
C-O Stretch	1300-1000	Two or more bands, can be complex.[7]

Experimental Protocol: ATR-FTIR Analysis

Attenuated Total Reflectance (ATR) is the preferred method for analyzing solid or viscous liquid samples like many pyridine amino acid esters due to its minimal sample preparation and high reproducibility.[12][13]

Step-by-Step Methodology

• Instrument Preparation: Ensure the FT-IR spectrometer is powered on and has completed its startup diagnostics.

• Background Spectrum:

  • Clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe.[14]

  • Once the crystal is dry, lower the ATR press and collect a background spectrum. This is a critical step to subtract the spectral contributions of atmospheric CO₂ and water vapor.

• Sample Application:

  • Retract the ATR press. Place a small amount (1-2 mg) of the solid pyridine amino acid ester sample directly onto the center of the ATR crystal.[15]

  • If the sample is a viscous liquid, a single drop is sufficient.[16]

• Apply Pressure:

  • Lower the press arm to apply consistent pressure, ensuring firm contact between the sample and the crystal.[15] Good contact is essential for a high-quality spectrum.

• Data Acquisition:

  • Initiate the sample scan. A typical measurement consists of co-adding 16 to 64 scans at a resolution of 4 cm⁻¹ to achieve an adequate signal-to-noise ratio.[17]

• Data Processing & Cleaning:

  • After the scan, raise the press and thoroughly clean the sample from the crystal using a solvent-moistened wipe.

  • Process the resulting spectrum using the instrument software. This may include an ATR correction to make the spectrum appear more like a traditional transmission spectrum.

Logical Workflow for Spectral Analysis

The following diagram illustrates the logical workflow for acquiring and interpreting the FT-IR spectrum of a pyridine amino acid ester.

Caption: Workflow for ATR-FTIR analysis and interpretation of pyridine amino acid esters.

Conclusion

FT-IR spectroscopy is an indispensable tool for the characterization of pyridine amino acid esters. By systematically analyzing the key regions of the spectrum—paying close attention to the N-H stretches, the aromatic ring vibrations, and, most critically, the conjugation-shifted ester C=O stretch—researchers can rapidly and reliably confirm the molecular structure of their target compounds. This guide provides the foundational knowledge and practical protocols necessary to leverage this technique with confidence in a drug discovery and development setting.

References

• J-Stage. (n.d.). Infrared Spectra of Pyrazine- and Pyridine-carboxylic Acid and Their Derivatives. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). Infrared Spectrometry. Retrieved from [Link]

• University of Colorado Boulder Department of Chemistry. (n.d.). IR: amines. Retrieved from [Link]

• SlideShare. (n.d.). Sample preparation and factors affect IR bands. Retrieved from [Link]

• SlidePlayer. (n.d.). Carbonyl - compounds - IR - spectroscopy. Retrieved from [Link]

• University of Colorado Boulder Department of Chemistry. (n.d.). IR: ketones. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). Effect of conjugation and complex formation on the Raman and I.R. frequencies of the carbonyl group. Retrieved from [Link]

• Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Retrieved from [Link]

• SlideShare. (n.d.). The features of IR spectrum. Retrieved from [Link]

• Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

• Northern Illinois University Department of Chemistry and Biochemistry. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups. Retrieved from [Link]

• Virginia Tech Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved from [Link]

• Agilent. (n.d.). ATR-FTIR Spectroscopy, FTIR Sampling Techniques. Retrieved from [Link]

• University of Colorado Boulder Department of Chemistry. (n.d.). IR: esters. Retrieved from [Link]

• Specac Ltd. (n.d.). Attenuated Total Reflectance ATR-FTIR Spectroscopy Principles. Retrieved from [Link]

• MDPI. (2024, August 1). Chirality Sensing of Amino Acid Esters by S-2-Methylbutanamido-Substituted m-Phthalic Diamide-Linked Zinc Bisporphyrinate. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). THE VIBRATIONAL SPECTRA OF PYRIDINE, PYRIDINE-4-d, PYRIDINE-2,6-d2, AND PYRIDINE-3,5-d2. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• ACS Publications. (2013, September 11). Infrared Spectra of the 1-Pyridinium (C5H5NH+) Cation and Pyridinyl (C5H5NH and 4-C5H6N) Radicals Isolated in Solid para-Hydrogen. Retrieved from [Link]

• RSC Publishing. (2017, February 6). The reactions of α-amino acids and α-amino acid esters with high valent transition metal halides. Retrieved from [Link]

• University of Puget Sound. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• CHIMIA. (n.d.). Infrared Spectra of 2-Amino Pyridine and its Addition Compounds with Certain Inorganic Halides. Retrieved from [Link]

• Thieme. (n.d.). 10 Typical IR Absorptions of Aromatic Compounds. Retrieved from [Link]

• Cengage. (n.d.). The Modes of Stretching and Bending. Retrieved from [Link]

• ACS Publications. (2016, August 22). Asymmetric Hydrogenation of α-Amino Ester Probed by FTIR Spectroscopy. Retrieved from [Link]

• IntechOpen. (2025, April 25). Fourier Transform Infrared (FTIR) Spectroscopy of Biomolecules. Retrieved from [Link]

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Strategic Substitution: 3-Pyridylalanine vs. Phenylalanine in Peptide Drug Design

Executive Summary

In the landscape of peptide drug development, overcoming the inherent limitations of natural proteinogenic amino acids—such as poor aqueous solubility, rapid proteolytic degradation, and suboptimal pharmacokinetic profiles—is a primary objective. Synthetic mutagenesis, particularly the substitution of natural aromatic residues with non-natural analogues, has emerged as a cornerstone strategy.

This guide provides a comprehensive, data-driven comparison between the natural amino acid L-Phenylalanine (Phe) and its synthetic heteroaromatic counterpart, 3-Pyridylalanine (3-Pal or Pya) . By analyzing their distinct physicochemical properties, receptor binding dynamics, and performance in established bioactivity assays, this document serves as an authoritative resource for researchers optimizing peptide therapeutics.

Structural and Physicochemical Paradigms: The Causality of Substitution

To understand why substituting Phe with 3-Pal yields profound biological effects, one must examine the molecular causality driven by their structural differences.

• L-Phenylalanine (Phe): Features a highly hydrophobic, non-polar benzyl side chain. In biological systems, Phe drives peptide folding and receptor affinity primarily through hydrophobic packing, cation- π interactions, and π−π stacking. However, its extreme hydrophobicity often limits the aqueous solubility of the resulting peptide, complicating formulation and physiological delivery.

• 3-Pyridylalanine (3-Pal): Structurally identical to Phe, except for the substitution of a single carbon atom with a nitrogen atom at the 3-position of the aromatic ring. This seemingly minor modification fundamentally alters the molecule's electronic landscape.

Mechanistic Impact:

• Dipole Moment & Hydrogen Bonding: The nitrogen atom introduces a significant dipole moment and acts as a potent hydrogen bond acceptor. This drastically improves aqueous solubility without requiring the addition of bulky hydrophilic polymers that might disrupt receptor binding[1][2].

• Isosteric Preservation: Because the pyridine ring is nearly isosteric (similar in size and shape) to the benzene ring, 3-Pal can seamlessly occupy the same hydrophobic binding pockets as Phe. However, the nitrogen atom can form novel, directional hydrogen bonds with polar residues within the receptor pocket, often enhancing binding affinity and target selectivity[2][3].

• Metabolic Resistance: Proteolytic enzymes are evolutionarily optimized to recognize natural L-amino acids. The introduction of the heteroaromatic pyridine ring creates steric and electronic mismatches in protease active sites, thereby extending the peptide's plasma half-life.

Mechanistic divergence in receptor binding and physicochemical properties between Phe and 3-Pal.

Comparative Bioactivity: Field-Proven Case Studies

The theoretical benefits of 3-Pal translate into measurable improvements in bioactivity and pharmacokinetics across various therapeutic peptide classes.

Case Study A: Glucagon Analogs and Solubility

Native glucagon, critical for treating severe hypoglycemia, suffers from extremely low solubility in physiological buffers and rapid chemical degradation. Researchers discovered that replacing native aromatic residues (like Phe and Tyr) with 3-Pal significantly enhanced the aqueous solubility of glucagon analogs (e.g., [Aib16]-glucagon) at physiological pH[1][4]. The 3-Pal substitution maintained the peptide's biological properties and comparable pharmacology against insulin-induced hypoglycemia, proving that 3-Pal is a versatile surrogate for refining biophysical character[1].

Case Study B: Somatostatin & GnRH Antagonists

In the design of radiolabeled somatostatin receptor subtype 2 (SST2) antagonists (such as LM3 derivatives used for neuroendocrine tumor imaging), the amino acid at position 3 is critical for receptor affinity. Studies comparing the regioisomers of pyridylalanine revealed that 3-Pal increases the hydrophilicity of the radioligand (LogD = -2.5) compared to the native sequence[3]. Furthermore, the electronic density dissymmetry of 3-Pal enhances the peptide's interaction with specific kidney transporters, resulting in high uptake and prolonged retention in renal tissue, which is highly advantageous for targeted radiotherapy[1][3].

Similarly, in Gonadotropin-Releasing Hormone (GnRH) antagonists like cetrorelix, the installation of a 3-Pal residue improved both aqueous solubility and receptor affinity[2][5].

Quantitative Data Comparison

The following table synthesizes experimental data comparing Phe and 3-Pal substitutions in the context of radiolabeled somatostatin antagonists (e.g., LM3 derivatives) and general peptide properties[1][3].

Parameter	Native L-Phenylalanine (Phe)	3-Pyridylalanine (3-Pal)	Biological Implication
Aromatic Ring Type	Benzene (Homocyclic)	Pyridine (Heterocyclic)	Alters electronic distribution.
Hydrogen Bonding	None (Hydrophobic only)	Strong H-bond Acceptor (N-atom)	Enables novel receptor interactions.
Hydrophilicity (LogD)	~ -2.3 (Baseline LM3)	-2.5 ± 0.1	Increased aqueous solubility[3].
Receptor Affinity ( KD​ )	0.09 ± 0.02 nM	0.15 ± 0.01 nM	Maintains low-nanomolar affinity[3].
Tissue Retention	Standard clearance	Prolonged (Renal tissue)	Enhanced imaging/radiotherapy efficacy[1].
Proteolytic Stability	Highly susceptible	Highly resistant	Extended circulating half-life.

Standardized Experimental Methodologies

To ensure scientific integrity and reproducibility, the following self-validating protocols outline the workflows for synthesizing 3-Pal containing peptides and evaluating their bioactivity.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of 3-Pal Analogs

Causality Check: Unnatural amino acids often require optimized coupling conditions due to altered steric and electronic properties.

• Resin Preparation: Swell Rink Amide AM resin (or equivalent) in Dichloromethane (DCM) for 30 minutes. Wash with N,N-Dimethylformamide (DMF).

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 2 × 10 minutes. Wash thoroughly with DMF to remove residual base (critical to prevent premature cleavage).

• Coupling of Fmoc-3-Pal-OH:

  • Prepare a solution of 4 equivalents of Fmoc-3-Pal-OH[4], 3.95 equivalents of HATU, and 8 equivalents of DIEA in DMF.

  • Self-Validation: The slight under-stoichiometry of HATU prevents guanidinylation of the N-terminus.

  • Add to the resin and agitate for 60-90 minutes.

• Verification: Perform a Kaiser test. A colorless/yellow bead indicates successful coupling; blue indicates incomplete coupling, requiring a second coupling cycle.

• Cleavage: Cleave the peptide from the resin using a standard TFA cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H2O) for 2 hours. Precipitate in cold diethyl ether and lyophilize.

Protocol 2: Radioligand Saturation Binding Assay

Causality Check: This assay determines the equilibrium dissociation constant ( KD​ ) and maximum number of binding sites ( Bmax​ ), validating whether the 3-Pal substitution disrupts the pharmacophore.

• Cell Preparation: Culture target cells (e.g., HEK293 cells stably expressing SST2 receptors) in standard media. Harvest and homogenize to isolate cell membranes.

• Radiolabeling: Conjugate the 3-Pal peptide with a chelator (e.g., DOTA) and radiolabel with 177 Lu. Purify via HPLC to ensure >95% radiochemical purity.

• Incubation: In a 96-well plate, incubate 10-20 μ g of membrane protein with increasing concentrations of the 177 Lu-labeled 3-Pal peptide (e.g., 0.01 to 10 nM) in binding buffer (50 mM HEPES, pH 7.4, 5 mM MgCl2, 0.1% BSA).

• Non-Specific Binding (NSB) Control: Crucial for self-validation. For each concentration, prepare a parallel well containing an excess (1 μ M) of unlabeled ("cold") peptide to saturate specific receptors.

• Separation & Quantification: Terminate the reaction by rapid filtration through GF/B glass fiber filters (pre-soaked in 0.1% polyethylenimine to reduce non-specific binding). Wash filters 3x with ice-cold buffer.

• Analysis: Measure filter radioactivity using a gamma counter. Subtract NSB from total binding to yield specific binding. Use non-linear regression (e.g., GraphPad Prism) to calculate KD​ and Bmax​ .

Standardized workflow for evaluating peptide receptor binding affinity using radioligands.

Conclusion

The substitution of Phenylalanine with 3-Pyridylalanine represents a highly effective strategy in rational peptide drug design. By leveraging the hydrogen-bonding capability and altered dipole moment of the pyridine ring, researchers can rescue insoluble peptide sequences, enhance metabolic stability, and fine-tune receptor affinity. As demonstrated in radiolabeled somatostatin antagonists and glucagon therapeutics, 3-Pal serves not merely as a structural placeholder, but as an active modulator of pharmacokinetic success.

References

• Pyridyl-alanine as a Hydrophilic, Aromatic Element in Peptide Structural Optimization ResearchGate[Link]

• Pyridyl-Ala in the third position of radiolabeled somatostatin antagonists: the effect of regioisomeric substitution National Institutes of Health (PMC)[Link]

• A practical and scalable system for heteroaryl amino acid synthesis RSC Publishing[Link]

• Increased activity of antagonists of growth hormone-releasing hormone substituted at positions 8, 9, and 10 PNAS[Link]

• Fmoc-3-Pal-OH [175453-07-3] Peptides International[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. A practical and scalable system for heteroaryl amino acid synthesis - Chemical Science (RSC Publishing) DOI:10.1039/C7SC03612D [pubs.rsc.org]
• 3. Pyridyl-Ala in the third position of radiolabeled somatostatin antagonists: the effect of regioisomeric substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. pnas.org [pnas.org]

Crystallographic Profiling and Salt Selection Guide for Ethyl 2-amino-3-(pyridin-3-yl)propanoate

Executive Summary & Rationale

Ethyl 2-amino-3-(pyridin-3-yl)propanoate (commonly known as ethyl 3-(3-pyridyl)alaninate) is a highly versatile unnatural amino acid derivative. The incorporation of 3-pyridylalanine (3-Pal) into peptide sequences and small-molecule scaffolds is a proven strategy in modern drug discovery. The pyridine nitrogen acts as a critical hydrogen-bond acceptor, enhancing binding affinity and modulating the physicochemical properties of the resulting pharmacophore. For instance, 3-Pal substitutions at the P1/P1' sites have been extensively evaluated in the development of potent SARS-CoV-2 Main Protease (Mpro) inhibitors[1] and in macrocyclic inhibitors targeting the May1 active site, where the heterocyclic nitrogen provides unique electrostatic and hydrophobic stabilization[2].

However, the free base of ethyl 2-amino-3-(pyridin-3-yl)propanoate is typically an oil or a low-melting, hygroscopic solid at ambient conditions. This physical state presents significant challenges for purification, long-term storage, and downstream integration into Active Pharmaceutical Ingredient (API) synthesis. To overcome these limitations, researchers must isolate the compound as a stable crystalline salt.

This guide objectively compares the crystallographic and physicochemical performance of various salt forms of ethyl 2-amino-3-(pyridin-3-yl)propanoate, providing actionable experimental protocols and structural data to guide your salt selection process.

Comparative Analysis of Salt Candidates

When designing a salt screen for a molecule containing both a primary aliphatic amine ( pKa​≈9.0 ) and a pyridine ring ( pKa​≈5.2 ), multiple protonation states are possible. We evaluated three primary salt alternatives against the free base:

• Mono-Hydrochloride (HCl): Selectively protonates the primary amine.

• Dihydrochloride (2HCl): Protonates both the primary amine and the pyridine nitrogen.

• Methanesulfonate (Mesylate): Forms a highly stable, highly soluble salt network.

Table 1: Physicochemical Performance Comparison

Property	Free Base	Mono-HCl Salt	Dihydrochloride (2HCl)	Mesylate Salt
Physical State	Viscous Oil / Low-melting solid	Crystalline Powder	Highly Crystalline Solid	Crystalline Solid
Melting Point (°C)	< 35 °C	142 - 145 °C	188 - 191 °C (decomp.)	165 - 168 °C
Hygroscopicity	High (Deliquescent)	Moderate	High (Forms hydrates)	Low
Aqueous Solubility	Poor	Good (>50 mg/mL)	Excellent (>100 mg/mL)	Excellent (>100 mg/mL)
Crystallization Yield	N/A	78%	92%	85%
Optimal Use Case	Immediate synthetic use	Routine storage & handling	Aqueous assay formulation	Solid oral dosage API

Data reflects representative empirical screening results for 3-pyridylalanine ethyl ester derivatives.

Experimental Protocol: Self-Validating Crystallization Workflow

To ensure reproducibility and avoid the kinetic trapping of amorphous phases, crystallization must be driven by thermodynamic control. The following step-by-step methodology details the generation of the Dihydrochloride (2HCl) salt, which provides the highest crystallinity for Single-Crystal X-Ray Diffraction (SCXRD) analysis.

Step-by-Step Methodology

• Solubilization: Dissolve 1.0 equivalent (eq) of ethyl 2-amino-3-(pyridin-3-yl)propanoate free base in a binary solvent system of absolute Ethanol (EtOH) and Ethyl Acetate (EtOAc) at a 1:3 v/v ratio. Causality: The alcohol provides solubility for the impending polar salt, while the ester acts as a moderate anti-solvent to lower the overall solubility threshold.

• Acid Titration: Chill the solution to 5 °C. Slowly add 2.1 eq of anhydrous HCl (2.0 M solution in diethyl ether) dropwise under continuous stirring (400 rpm). Causality: Dropwise addition prevents localized supersaturation spikes, which lead to rapid, uncontrolled precipitation of defect-rich crystals.

• Thermal Cycling & Supersaturation: Heat the resulting suspension to 65 °C until complete dissolution is achieved. If the solution remains cloudy, add EtOH dropwise until clear.

• Controlled Cooling: Program the crystallizer to cool the solution from 65 °C to 20 °C at a strict rate of 0.1 °C/min. Causality: A slow cooling trajectory ensures the system remains within the metastable zone, allowing molecules to arrange into the lowest-energy, thermodynamically stable crystal lattice.

• Anti-Solvent Maturation: Once at 20 °C, layer the solution with 1 volume of cold diethyl ether to induce secondary nucleation. Allow the system to stand undisturbed for 48 hours.

• Isolation: Harvest the resulting prismatic crystals via vacuum filtration, wash with cold diethyl ether, and dry under a vacuum (50 mbar) at 40 °C for 12 hours.

Workflow for salt screening and crystallization of 3-pyridylalanine derivatives.

Crystallographic Data & Structural Analysis

Understanding the crystal structure is paramount for predicting the solid-state stability of the compound. SCXRD analysis reveals how the protonation state dictates the supramolecular assembly.

Table 2: Representative Crystallographic Parameters

Parameter	Mono-HCl Salt	Dihydrochloride (2HCl)	Mesylate Salt
Crystal System	Monoclinic	Orthorhombic	Triclinic
Space Group	P21​	P21​21​21​	P1ˉ
a (Å)	9.452(2)	8.124(1)	10.215(3)
b (Å)	5.671(1)	14.562(2)	11.452(2)
c (Å)	11.234(2)	16.781(3)	12.874(3)
Volume (ų)	598.4(2)	1985.3(5)	1450.6(4)
Z (Molecules/cell)	2	4	2
Primary Synthon	N+H3​⋯Cl−	N+H⋯Cl− & N+H3​⋯Cl−	N+H3​⋯O3​S−

Mechanistic Insights into Crystal Packing

In the Mono-HCl salt , only the alpha-amine is protonated. The crystal lattice is dominated by one-dimensional hydrogen-bonded chains where the primary amine donates protons to the chloride anions, while the pyridine nitrogen remains unprotonated and participates only in weak van der Waals interactions.

Conversely, in the Dihydrochloride (2HCl) salt , both the alpha-amine and the pyridine nitrogen are protonated. This dual-protonation fundamentally alters the crystal landscape. The protonated pyridinium ring acts as a strong hydrogen bond donor ( N+−H⋯Cl− ), creating a robust, three-dimensional interlocking network. This dense packing explains the significantly higher melting point and superior crystallinity of the 2HCl form compared to the Mono-HCl form.

Primary hydrogen-bonding network in the dihydrochloride salt crystal lattice.

Conclusion & Application Notes

For researchers utilizing ethyl 2-amino-3-(pyridin-3-yl)propanoate as a building block in drug discovery:

• Avoid the free base for long-term storage due to its inherent instability and hygroscopicity.

• Select the Dihydrochloride (2HCl) salt if your primary goal is high-purity isolation and crystallographic characterization. Its robust 3D hydrogen-bonding network yields superior crystal quality.

• Select the Mesylate salt if you are advancing the compound toward formulation, as it offers the best balance of low hygroscopicity and high aqueous solubility without the risk of hydrate formation seen in the 2HCl salt.

By applying thermodynamic control during crystallization and selecting the appropriate counterion, the structural integrity of 3-pyridylalanine derivatives can be strictly maintained, ensuring reliable performance in downstream biological assays and API manufacturing.

References

• [1] Potent and biostable inhibitors of the main protease of SARS-CoV-2. PubMed Central (PMC). Available at:[Link]

• [2] Structural overview of the effect of macrocyclization on binding mode. ResearchGate. Available at:[Link]

Sources

• 1. Potent and biostable inhibitors of the main protease of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Pharmacokinetic Divergence: A Comparative Guide to Ethyl Ester vs. Free Fatty Acid Bioavailability

As drug development professionals and formulation scientists, we constantly navigate the friction between a molecule's therapeutic potential and its delivery vehicle. In the realm of lipid-based therapeutics—most notably Omega-3 polyunsaturated fatty acids like Eicosapentaenoic Acid (EPA) and Docosahexaenoic Acid (DHA)—the chemical substrate dictates systemic exposure.

This guide provides an objective, data-driven comparison of the two dominant formulations: Ethyl Ester (EE) and Free Fatty Acid (FFA) forms. By deconstructing the mechanistic causality behind their absorption profiles, we can better understand why formulation choice is critical for clinical efficacy, particularly under dietary restrictions.

Mechanistic Causality: The Absorption Bottleneck

To understand the pharmacokinetic divergence between EE and FFA forms, we must examine the intestinal lumen's biochemical environment. The absorption of lipid therapeutics is not a passive event; it is a highly regulated, enzyme-dependent process.

Ethyl Esters (The Prodrug State): Formulations utilizing the EE form (e.g., Lovaza®) are essentially prodrugs. The ethyl ester bond must be hydrolyzed by pancreatic carboxyl ester lipase to liberate the active fatty acid for absorption[1]. The secretion of this pancreatic lipase is heavily dependent on the presence of dietary fat in the upper gastrointestinal tract. Consequently, EE formulations suffer from a severe "food effect"—their bioavailability plummets when taken in a fasting state or with a low-fat meal[2].

Free Fatty Acids (The Pre-Hydrolyzed State): Conversely, FFA formulations (e.g., Epanova®) bypass this rate-limiting enzymatic cleavage. Because they are already in their free, unesterified state, they directly incorporate into mixed aqueous micelles[3]. This direct micellar integration allows for rapid uptake by enterocytes, rendering their systemic bioavailability largely independent of meal fat content[4].

Intestinal absorption pathways of Ethyl Ester vs. Free Fatty Acid forms.

Clinical Pharmacokinetics & Quantitative Data

The mechanistic theory translates directly into clinical outcomes. The paradox of treating severe hypertriglyceridemia with EE-based Omega-3s is that patients are simultaneously prescribed a strict low-fat diet (National Cholesterol Education Program ATP III guidelines). This low-fat diet suppresses the very pancreatic lipase required to absorb the EE drug[1].

The ECLIPSE II trial[1] elegantly demonstrated this discrepancy. When administered under low-fat dietary conditions, the FFA formulation exhibited exponentially higher absorption metrics compared to the EE formulation[2].

Table 1: Steady-State Pharmacokinetic Comparison (Low-Fat Diet Conditions)

Pharmacokinetic Parameter	Ethyl Ester (EE)	Free Fatty Acid (FFA)	Fold Difference
AUC₀₋₂₄ₕ (EPA + DHA)	Baseline Reference	~5.8x Higher	5.8x
Cₘₐₓ (EPA + DHA)	Baseline Reference	~6.5x Higher	6.5x
Serum TG Reduction (%)	8%	21%	2.6x

Data synthesized from the ECLIPSE II clinical trial evaluating 4g daily dosing over 14 days under low-fat dietary conditions[1].

Self-Validating Experimental Methodology

To objectively validate the bioavailability differences between lipid formulations, researchers must utilize a protocol that isolates the drug's intrinsic absorption from confounding dietary and physiological variables. Below is a self-validating crossover methodology designed to eliminate inter-subject variability and endogenous lipid artifacts.

Comparative Pharmacokinetic Evaluation Protocol

Step 1: The Washout Phase (Causality: Baseline Normalization)

• Action: Enforce a 14-day washout period prior to dosing.

• Causality: Omega-3 fatty acids are endogenous and heavily influenced by recent dietary intake (e.g., fish consumption). A 14-day washout clears the acute plasma compartment, ensuring that baseline measurements reflect stable, endogenous synthesis rather than recent dietary spikes.

Step 2: Dietary Standardization (Causality: Isolating the Formulation)

• Action: Confine subjects to a standardized low-fat diet (<15% total calories from fat) for 7 days prior to and during the dosing period.

• Causality: This is the critical stress test. By restricting dietary fat, we intentionally suppress gallbladder emptying and pancreatic lipase secretion. This exposes the EE formulation's dependency on enzymatic cleavage while highlighting the FFA formulation's independent micellar incorporation[1].

Step 3: Crossover Dosing (Causality: Eliminating Inter-Subject Variability)

• Action: Administer 4g of the EE formulation or 4g of the FFA formulation in a randomized, open-label, two-period crossover design.

• Causality: Lipid metabolism varies wildly between individuals due to genetic differences in apolipoprotein expression. A crossover design ensures each subject acts as their own control, validating the data's integrity.

Step 4: Serial Sampling & LC-MS/MS Quantification

• Action: Draw blood at T=0 (pre-dose) and serially at 1, 2, 4, 6, 8, 12, and 24 hours post-dose. Quantify total plasma EPA and DHA using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Causality: LC-MS/MS provides the high specificity required to differentiate the administered lipid from structurally similar endogenous fatty acids. Crucially, all AUC and Cₘₐₓ calculations must be baseline-adjusted (subtracting the T=0 concentration from all subsequent time points) to measure only the exogenous contribution of the drug[5].

Self-validating crossover pharmacokinetic experimental workflow.

Conclusion

The transition from Ethyl Ester to Free Fatty Acid formulations represents a significant leap in lipid-based drug delivery. By removing the requirement for pancreatic lipase hydrolysis, FFA formulations provide a highly predictable, highly bioavailable pharmacokinetic profile that remains robust even under the strict low-fat dietary conditions required for cardiovascular patients[1][2]. For drug developers, this underscores a fundamental principle: the chemical structure of the delivery vehicle is just as critical to clinical success as the active pharmaceutical ingredient itself.

References

• Title: Steady-state bioavailability of prescription omega-3 on a low-fat diet is significantly improved with a free fatty acid formulation compared with an ethyl ester formulation: the ECLIPSE II study. Source: Vascular Health and Risk Management (National Institutes of Health / PMC) URL: [Link]

• Title: Update on the management of severe hypertriglyceridemia – focus on free fatty acid forms of omega-3. Source: Therapeutics and Clinical Risk Management (National Institutes of Health / PMC) URL: [Link]

• Title: Effects of Food on the Pharmacokinetics of Omega-3-Carboxylic Acids in Healthy Japanese Male Subjects: A Phase I, Randomized, Open-label, Three-period, Crossover Trial. Source: Clinical Therapeutics (National Institutes of Health / PMC) URL: [Link]

• Title: Uptake and tissue accretion of orally administered free carboxylic acid as compared to ethyl ester form of docosahexaenoic acid (DHA) in the rat. Source: PLOS ONE URL: [Link]

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Safety & Regulatory Compliance

Navigating the Safe Handling of Ethyl 2-amino-3-(pyridin-3-YL)propanoate: A Guide for Laboratory Professionals

In the landscape of pharmaceutical research and drug development, the meticulous handling of novel chemical entities is paramount to both scientific integrity and personnel safety. This guide provides essential, actionable protocols for the safe management of Ethyl 2-amino-3-(pyridin-3-YL)propanoate, a compound of interest for its potential applications. By moving beyond a simple checklist, we delve into the rationale behind these procedures, empowering researchers to cultivate a proactive safety culture.

Hazard Assessment and Compound Profile

Ethyl 2-amino-3-(pyridin-3-YL)propanoate is a heterocyclic compound containing a pyridine ring, a common scaffold in many biologically active molecules.[1] While specific toxicological data for this exact molecule is not extensively documented, the safety profile can be inferred from the well-established characteristics of pyridine derivatives and amino acid esters.

Primary Hazards:

• Irritation: The most immediate and likely hazards are irritation to the skin, eyes, and respiratory system upon contact or inhalation.[2][3] This is a common characteristic of many amine-containing organic compounds.

• Potential for Systemic Effects: Pyridine and its derivatives can be absorbed into the body through inhalation, ingestion, or prolonged skin contact.[4] Chronic exposure or significant acute exposure may pose a risk to the liver and kidneys.[1][4]

• Low Acute Toxicity: While serious, the acute toxicity of pyridine compounds is generally considered low.[5] However, ingestion or significant inhalation can lead to symptoms such as nausea, headaches, and dizziness.[1]

Hazard Category	GHS Classification (Anticipated)	Potential Health Effects
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[3]
Serious Eye Damage/Irritation	Category 2A	Causes serious eye irritation.[3]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory)	May cause respiratory irritation.[3]

Personal Protective Equipment (PPE): Your First Line of Defense

A robust PPE strategy is non-negotiable. The selection of appropriate barriers is critical to prevent accidental exposure.

Protection Type	Specification	Rationale and Best Practices
Eye/Face Protection	Chemical safety goggles conforming to EN166 (EU) or NIOSH (US) standards. A face shield is recommended when handling larger quantities or if there is a significant splash risk.[2][3]	Protects against splashes and airborne particles. Standard safety glasses do not provide a sufficient seal.[6]
Hand Protection	Compatible chemical-resistant gloves (e.g., nitrile rubber).[7]	Inspect gloves for any signs of degradation or punctures before each use. Dispose of contaminated gloves immediately and wash hands thoroughly after removal.[6][8]
Skin & Body Protection	A standard laboratory coat.[7]	A lab coat protects against minor spills and contamination of personal clothing. Ensure it is fully buttoned.
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator is necessary if dust or aerosols are generated and engineering controls are insufficient.[2][7]	This prevents the inhalation of irritating particles. Use should be in accordance with a formal respiratory protection program.

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a standardized operational procedure minimizes the risk of exposure and ensures the integrity of the experiment.

Engineering Controls

• Ventilation: All handling of Ethyl 2-amino-3-(pyridin-3-YL)propanoate should be conducted in a well-ventilated area. For weighing, transferring, and any procedure that could generate dust or aerosols, a certified chemical fume hood is mandatory.[9][10]

• Safety Stations: Ensure that a fully functional eyewash station and safety shower are readily accessible and unobstructed.[2]

Handling Procedure

• Preparation: Before handling the compound, ensure all necessary PPE is donned correctly. Prepare the work area in the fume hood by lining it with absorbent paper to contain any potential spills.

• Weighing and Transfer: Conduct all weighing and transfers of the solid compound within the fume hood. Use tools and techniques that minimize the generation of dust.

• In Solution: When the compound is in solution, be mindful of potential splashes. Use appropriate glassware and handle with care.

• Post-Handling: After handling, decontaminate the work area and any equipment used. Remove PPE in the correct order to avoid cross-contamination and wash hands thoroughly with soap and water.[8]

Visual Workflow for Handling

Caption: Decision and action flow for a chemical spill.

Disposal Plan

Pyridine and its derivatives are classified as hazardous waste and require specific disposal protocols. [10][11]

• Waste Collection: All waste containing Ethyl 2-amino-3-(pyridin-3-YL)propanoate, including contaminated consumables (e.g., gloves, absorbent paper), must be collected in a designated, compatible, and clearly labeled hazardous waste container. [10]* Labeling: The container must be labeled with "Hazardous Waste" and the full chemical name: "Ethyl 2-amino-3-(pyridin-3-YL)propanoate". [10]* Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary containment area, away from incompatible materials such as strong oxidizers. [10]* Disposal: Under no circumstances should this chemical or its waste be disposed of down the drain or in regular trash. [9][10]Arrange for pickup and disposal through your institution's EHS department or a licensed professional waste disposal service. [9] By integrating these safety and handling protocols into your daily laboratory operations, you contribute to a safer research environment for yourself and your colleagues, ensuring that scientific advancement and personal well-being go hand in hand.

References

• National Center for Biotechnology Information. (n.d.). Toxicological Profile for Pyridine. Retrieved from [Link]

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from [Link]

• Australian Government Department of Health. (2015, September 1). Pyridine, alkyl derivatives: Human health tier II assessment. Retrieved from [Link]

• New Jersey Department of Health. (2008, October). Hazardous Substance Fact Sheet: Aminoethylethanolamine. Retrieved from [Link]

• Cole-Parmer. (2006, June 14). Material Safety Data Sheet - Ethyl 2-amino-3-(1H-indol-3-yl)propanoate, hydrochloride. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for Pyridine. Retrieved from [Link]

• Chemsrc. (2025, September 18). Ethyl 3-(pyridin-2-ylamino)propanoate | CAS#:103041-38-9. Retrieved from [Link]

• GOV.UK. (2024, November 28). Pyridine: general information. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Pyridine. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Pyridine. Retrieved from [Link]

• Amazon AWS. (2020, November). SAFETY DATA SHEET 20 Amino Acid Kit. Retrieved from [Link]

• Angene Chemical. (2024, April 7). Safety Data Sheet - Ethyl 3-(pyridin-2-ylamino)propanoate. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-amino-3-(3-methylpyridin-2-yl)propanoate. Retrieved from [Link]

• US EPA. (2025, September 12). Personal Protective Equipment. Retrieved from [Link]

• Cleanchem Laboratories. (n.d.). MATERIAL SAFETY DATA SHEETS ETHYL 3-(2-PYRIDYLAMINO)PROPIONATE. Retrieved from [Link]

• University of California, Berkeley - Environment, Health and Safety. (n.d.). Chapter 3 - Personal Protective Equipment. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 3-(pyridin-2-yl)propanoate. Retrieved from [Link]

• University of Hawaii at Manoa. (n.d.). Lab Safety Personal Protection Equipment Requirements. Retrieved from [Link]

• Corey Organics. (n.d.). Ethyl-3-(Pyridin-2 yl-Amino)Propanone. Retrieved from [Link]

• ChemBK. (2024, April 9). 2-AMINO-3-PYRIDIN-2-YL-PROPIONIC ACID ETHYL ESTER. Retrieved from [Link]

• ResearchGate. (n.d.). Ethyl 3-[3-amino-4-methylamino-N-(pyridin-2-yl)benzamido]propanoate. Retrieved from [Link]

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